3H-Diazirine, 3,3-difluoro-

• CAS: 693-85-6

Core Science & Biosynthesis

Mechanism of 3H-Diazirine, 3,3-difluoro- photolysis and carbene generation

Title: Mechanism of 3H-Diazirine, 3,3-difluoro- Photolysis and Carbene Generation: A Technical Blueprint for Synthetic and Chemical Biology Applications

Executive Summary

The controlled generation of highly reactive carbene intermediates is a cornerstone of modern synthetic chemistry and chemical biology. Among these, 3H-Diazirine, 3,3-difluoro- (commonly referred to as 3,3-difluorodiazirine) stands out as an elite precursor for the generation of difluorocarbene ( :CF2​ ). Because the difluoromethylene ( −CF2​− ) group serves as a critical bioisostere for ether oxygen and carbonyl groups, understanding the photolytic extrusion of nitrogen ( N2​ ) from difluorodiazirine to yield :CF2​ is essential for drug development professionals and synthetic chemists. This whitepaper provides an in-depth mechanistic analysis, kinetic profiling, and a self-validating experimental protocol for the generation and utilization of difluorocarbene.

Electronic Architecture and the Singlet-Triplet Gap

Unlike the parent methylene ( :CH2​ ), which possesses a triplet ground state, difluorocarbene is uniquely stabilized as a singlet ground state carbene (1)[1].

The physical causality behind this lies in the electronic effects of the fluorine atoms. Fluorine is highly electronegative, which lowers the energy of the σ non-bonding orbital. Simultaneously, the lone pairs on the fluorine atoms engage in strong π -backbonding, donating electron density into the empty p -orbital of the carbenic carbon. This dual electronic effect results in a massive singlet-triplet energy gap of approximately 57 kcal/mol (). Consequently, :CF2​ reacts exclusively as an electrophilic singlet carbene, enabling stereospecific [1+2] cycloadditions with alkenes rather than engaging in non-selective radical pathways (2)[2].

Mechanistic Pathway of Photolysis

The photolysis of 3,3-difluorodiazirine is initiated by UV irradiation (typically around 350 nm), which corresponds to the n→π∗ transition of the N=N double bond.

In its ground electronic state ( S0​ ), 3,3-difluorodiazirine possesses virtually no dipole moment. However, upon excitation to the first singlet excited state ( S1​ ), the molecule exhibits a significant dipole moment ( ∼1.5 Debye) driven by atomic polarization and inter-atomic charge transfer (3)[3]. This excited state undergoes rapid non-adiabatic relaxation, leading to the irreversible extrusion of thermodynamically stable N2​ gas and the generation of singlet difluorocarbene.

Fig 1: Photolytic activation of 3,3-difluorodiazirine and subsequent singlet carbene trapping.

Kinetic Evaluation via Laser Flash Photolysis (LFP)

To utilize :CF2​ effectively in drug target identification or late-stage functionalization, one must understand its absolute reactivity. Laser Flash Photolysis (LFP) allows researchers to measure the real-time decay of the transient carbene species. Because :CF2​ is an electrophilic singlet carbene, its activation energy ( Ea​ ) is highly dependent on the nucleophilicity of the trapping alkene (4)[4].

Table 1: Representative Kinetic Parameters for Singlet :CF2​ Cycloadditions

Substrate (Alkene)	Electronic Nature	Reactivity Type	Representative Ea​ (kcal/mol)	Log A
Tetramethylethylene	Highly Electron-Rich	[1+2] Cycloaddition	∼2.5	∼8.5
Cyclohexene	Electron-Rich	[1+2] Cycloaddition	∼4.0	∼8.2
1-Hexene	Neutral/Aliphatic	[1+2] Cycloaddition	∼5.5	∼8.0
Methyl Acrylate	Electron-Deficient	[1+2] Cycloaddition	∼8.0	∼7.5

Data Interpretation: The lower activation barrier for tetramethylethylene confirms the electrophilic character of the difluorocarbene empty p -orbital interacting with electron-dense π -systems.

Self-Validating Experimental Protocol: Generation and Trapping

Working with gaseous diazirines requires precise control to prevent yield loss and ensure safety. The following protocol outlines a self-validating system for the in situ generation, photolysis, and kinetic validation of 3,3-difluorodiazirine (5)[5].

Step 1: In Situ Precursor Synthesis

• Action : React 2,4-dinitrophenoxyfluorodiazirine with Lithium Fluoride (LiF) and 15-crown-5 in Hexamethylphosphoramide (HMPA) within a sealed, dark reactor.

• Causality : 3,3-difluorodiazirine is a volatile gas. Generating it in situ from a stable phenoxy precursor circumvents the hazards of handling explosive, pressurized diazirine gas while ensuring a continuous, controlled concentration for photolysis.

Step 2: Sample Deoxygenation

• Action : Transfer the generated diazirine into a quartz cuvette containing the target alkene dissolved in spectroscopic-grade hexane. Purge the solution with Argon gas for 20 minutes.

• Causality : Although :CF2​ is a singlet carbene, molecular oxygen ( O2​ ) is a potent diradical that can intercept excited states or react with trace impurities, causing baseline noise in transient absorption spectra. Argon purging ensures a pristine kinetic environment.

Step 3: Laser Flash Photolysis (LFP)

• Action : Irradiate the sample using a Nd:YAG laser calibrated to 355 nm (pulse width ∼5 ns).

• Causality : The 355 nm wavelength perfectly matches the n→π∗ absorption band of the diazirine without exciting the aliphatic alkene substrates, ensuring that only the carbene precursor is activated.

Step 4: Real-Time Kinetic Validation

• Action : Monitor the transient absorption decay of the :CF2​ intermediate.

• Causality : A clean, pseudo-first-order exponential decay curve provides immediate, real-time validation that the carbene has been successfully generated and is being consumed by the alkene in a bimolecular reaction.

Step 5: Structural Validation

• Action : Analyze the post-photolysis mixture using 19F NMR and GC-MS.

• Causality : The presence of a stereoretentive gem-difluorocyclopropane product definitively proves that the reaction proceeded via a concerted singlet carbene mechanism, validating the entire workflow.

Fig 2: Self-validating experimental workflow for :CF2 generation and kinetic analysis.

Implications for Drug Development

Beyond basic kinetic studies, the photolysis of diazirines is a critical tool in chemical biology. Diazirine-based photoaffinity probes (PAPs) are routinely deployed to capture transient ligand-protein interactions. Upon UV irradiation, the generated carbene inserts into nearby C−H or heteroatom bonds of the target protein, covalently cross-linking the drug to its receptor (6)[6].

Specifically, 3,3-difluorodiazirine derivatives are highly prized because the resulting difluoromethylene cross-link is metabolically stable and minimally perturbs the lipophilicity of the parent pharmacophore, making it an indispensable asset for modern target deconvolution and phenotypic profiling (7)[7].

References

• A new synthesis of difluorodiazirine and the absolute reactivity of difluorocarbene Source: nih.gov URL:[Link]

• Evolution of Structure and Reactivity in a Series of Iconic Carbenes Source: acs.org URL:[Link]

• Transition-metal difluorocarbene complexes Source: cas.cn URL: [Link]

• Communication: A hydrogen-bonded difluorocarbene complex: Ab initio and matrix isolation study Source: aip.org URL:[Link]

• Unlocking Difluorocarbene as a Versatile Precursor to Fluorocarbon Anions and Radicals via Palladium Catalysis Source: acs.org URL:[Link]

• Fishing for Drug Targets: A Focus on Diazirine Photoaffinity Probe Synthesis Source: researchgate.net URL:[Link]

• Properties of atoms in molecules: Transition probabilities Source: researchgate.net URL:[Link]

• Design and synthesis of an all-in-one 3-(1,1-difluoroprop-2-ynyl)-3H-diazirin-3-yl functional group for photo-affinity labeling Source: researchgate.net URL:[Link]

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The Molecular Architecture and Reactivity of 3H-Diazirine, 3,3-difluoro- (Difluorodiazirine)

A Technical Whitepaper on Electronic Structure, Carbene Generation, and Photoaffinity Labeling

Executive Summary

3H-Diazirine, 3,3-difluoro- (commonly known as difluorodiazirine, CF2​N2​ ) is a highly strained, three-membered heterocyclic molecule that serves as a fundamental precursor in organic synthesis and chemical biology. As a direct photochemical source of difluorocarbene ( :CF2​ ), it provides unparalleled insights into carbene stabilization and reactivity. This whitepaper provides an in-depth analysis of the electronic structure, anomalous dipole moments, and bonding characteristics of difluorodiazirine. Furthermore, it details field-proven, self-validating protocols for its synthesis and application in photoaffinity labeling (PAL) for drug target identification.

Electronic Structure and Bonding Anomalies

The molecular geometry of difluorodiazirine is defined by a highly strained C-N=N ring with C2v​ symmetry[1]. The bonding within the diazirine ring is characterized by an antisymmetric, banana-type, three-centered N-C-N bonding orbital[2].

One of the most profound anomalies of difluorodiazirine lies in its dipole moment. In its ground electronic state ( S0​ ), the molecule possesses no measurable dipole moment ( ∼0 D ). However, upon excitation to its first singlet ( S1​ ) or triplet ( T1​ ) states via an n→π∗ transition, the molecule exhibits a significant dipole moment of >0.97 D (experimentally measured at 1.5±0.2 D for S1​ )[3]. According to the Quantum Theory of Atoms in Molecules (QTAIM), this sudden emergence of polarity is not due to gross structural rearrangement, but rather originates from widely differing atomic polarization and inter-atomic charge transfer terms[3].

Table 1: Structural and Electronic Parameters of Difluorodiazirine

Parameter	Value	Causality / Origin
Symmetry	C2v​	Mutually perpendicular CF2​ and CN2​ planes[1].
C-F Bond Length	1.315±0.004A˚	Compacting effect of multiple fluorine attachments[1].
C-N Bond Length	1.426±0.004A˚	Shorter than unsubstituted diazirine due to inductive effects[1].
N=N Bond Length	1.293±0.009A˚	Elongated relative to standard azo bonds due to ring strain[1].
S0​ Dipole Moment	∼0 D	Perfect cancellation of bond dipoles in the ground state[3].
S1​/T1​ Dipole Moment	>0.97 D	Driven by atomic polarization and inter-atomic charge transfer[3].

Mechanistic Reactivity: The Difluorocarbene Pathway

The primary utility of difluorodiazirine is its ability to cleanly extrude nitrogen gas upon thermolysis or photolysis, yielding difluorocarbene ( :CF2​ ). Difluorocarbene is the most stabilized of all dihalocarbenes. Relative to methylene ( :CH2​ ), its computed stabilization energy is 62.8 kcal/mol [4].

This extreme stabilization is governed by two synergistic electronic effects:

• Resonance Donation: The lone pairs on the fluorine atoms donate electron density directly into the vacant p -orbital of the carbenic carbon.

• Inductive Stabilization: The high electronegativity of fluorine provides strong inductive stabilization of the carbene's σ electrons[4].

Photolytic pathway of difluorodiazirine to difluorocarbene.

Experimental Methodologies

Protocol 1: Vacuum-Driven Synthesis of Difluorodiazirine

Because difluorodiazirine is highly volatile and potentially explosive, its synthesis requires stringent environmental control and immediate cryogenic isolation[4].

Causality Focus: The use of 15-crown-5 is critical; it sequesters the lithium cation, generating a "naked" and highly reactive fluoride anion capable of displacing the bulky 2,4-dinitrophenoxide leaving group. The dynamic vacuum ensures the volatile product is instantly removed from the heated reaction matrix, preventing thermal degradation.

Step-by-Step Procedure:

• Matrix Preparation: Suspend an excess of anhydrous lithium fluoride (LiF) and 15-crown-5 in dry hexamethylphosphoramide (HMPA). Heat the suspension to 55∘C under a dynamic vacuum of 1 Torr .

• Precursor Addition: Slowly introduce a solution of 2,4-dinitrophenoxyfluorodiazirine in HMPA to the heated suspension.

• Self-Validating Generation: Monitor the reaction vessel for effervescence. The visible evolution of gas acts as an immediate, self-validating indicator of successful CF2​N2​ generation.

• Cryogenic Capture: Route the evolved gas through a vacuum line directly into a condensation trap containing pentane, submerged in liquid nitrogen ( 77 K ). The extreme cold ensures quantitative capture of the product without loss to the vacuum system.

Vacuum-driven synthesis and cryogenic isolation of CF2N2.

Protocol 2: Laser Flash Photolysis (LFP) for Kinetic Profiling

Causality Focus: LFP provides a high-intensity, short-duration UV pulse that instantly cleaves the diazirine ring. This allows researchers to track the transient carbene in real-time before it dimerizes, establishing absolute rate constants for alkene additions[4].

Step-by-Step Procedure:

• Sample Preparation: Prepare a dilute solution of pure difluorodiazirine in pentane at 24∘C .

• Photolytic Cleavage: Subject the solution to a nanosecond-pulsed laser (e.g., 350 nm ). The energy triggers the n→π∗ transition, extruding N2​ .

• Kinetic Tracking (Self-Validation): Monitor the decay of the :CF2​ transient absorption signal. A smooth exponential decay validates the absence of competing side reactions.

• Substrate Introduction: Introduce varying concentrations of target alkenes (e.g., tetramethylethylene) and calculate absolute rate constants based on the accelerated decay of the carbene signal.

Applications in Drug Target Identification (Photoaffinity Labeling)

In drug development, identifying the specific protein targets of biologically active small molecules is a major bottleneck. Diazirines are widely utilized in Photoaffinity Labeling (PAL) because they are small, uncharged, and stable under physiological conditions until irradiated[5].

While alkyl diazirines can sometimes isomerize into reactive diazo intermediates that selectively label acidic residues (a "pseudo-PAL" mechanism), aryl-fluorodiazirines predominantly react through the highly desirable, unbiased carbene intermediate[6]. Upon UV irradiation, the diazirine-functionalized drug generates a carbene that rapidly inserts into nearby C-H , N-H , or O-H bonds of the target protein, forming a permanent covalent cross-link that survives downstream mass spectrometry (LC-MS/MS) workflows[5].

Photoaffinity labeling workflow for drug target identification.

References

• Design and synthesis of an all-in-one 3-(1,1-difluoroprop-2-ynyl)-3H-diazirin-3-yl functional group for photo-affinity labeling. ResearchGate.[Link]

• Difluorodiazirine (CF2N2): a quantum mechanical study of the electron density and of the electrostatic potential in the ground and excited electronic states. ResearchGate.[Link]

• Ground and Low-Lying Excited Electronic States of [3,3′] Bidiazirinylidene (C2N4). ACS Publications.[Link]

• A New Synthesis of Difluorodiazirine and the Absolute Reactivity of Difluorocarbene. ACS Publications.[Link]

• Labeling Preferences of Diazirines with Protein Biomolecules. ACS Publications.[Link]

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The Difluorocarbene Precursor Paradigm: Thermodynamic Stability and Decomposition Pathways of 3,3-Difluorodiazirine

Executive Summary

3,3-Difluorodiazirine (CF₂N₂) is a highly strained, energy-rich heterocycle that serves as a premier precursor for the generation of singlet difluorocarbene (:CF₂). Because difluorocarbene is a critical intermediate in the synthesis of gem-difluorocyclopropanes, photoaffinity labels, and fluorinated polymers, understanding the thermodynamic stability and decomposition kinetics of its diazirine precursor is paramount for drug development professionals and synthetic chemists. This whitepaper provides an in-depth technical analysis of the quantum mechanical profile, thermodynamic stability, and mechanistic decomposition pathways of 3,3-difluorodiazirine.

Quantum Mechanical Profile and Electronic Structure

The unique reactivity of 3,3-difluorodiazirine is deeply rooted in its electronic structure, which exhibits anomalous dipole behavior upon excitation.

According to the Quantum Theory of Atoms in Molecules (QTAIM), the ground electronic state (S₀) of 3,3-difluorodiazirine possesses a negligible dipole moment (~0.05 D)[1]. This lack of polarity in the ground state is not due to a lack of charge distribution, but rather a precise mathematical cancellation between two competing forces: the atomic polarization (AP) resulting from the non-sphericity of the atoms, and the inter-atomic charge transfer (CT)[1].

However, upon vertical excitation to the first singlet excited state (S₁)—which requires 3.99 eV of energy—this delicate balance is disrupted. The S₁ state exhibits a significant dipole moment of 0.969 D, pointing its negative end toward the nitrogen atoms[1]. This electronic reorganization is accompanied by a reorganization of the molecular electrostatic potential, which fundamentally alters the molecule's chemical reactivity and primes it for dissociation. The S₁ state has a maximal average lifetime of approximately 30 ps, which is sufficient for its slowest vibrational normal mode to complete hundreds of oscillations before N₂ extrusion occurs[1].

Kinetic Modalities of Decomposition

The extrusion of nitrogen gas to yield difluorocarbene can be achieved via two primary modalities: thermolysis and photolysis.

Thermolytic Extrusion

The gas-phase thermal decomposition of 3,3-difluorodiazirine follows strict first-order kinetics. Early kinetic studies determined the decomposition rate constant at 200 Torr to be k=1013.1exp(−32200/RT) s−1 [2]. The activation energy ( Ea​ ) of 32.2 kcal/mol reflects the energy required to reach the transition state for the concerted or near-concerted cleavage of the two C–N bonds. Because the ground state of the diazirine is a singlet, spin conservation dictates that the resulting difluorocarbene is generated in its singlet state.

Photolytic Cleavage and Polymerization

Photolysis provides a milder, room-temperature route to singlet :CF₂. Irradiation of 3,3-difluorodiazirine directly accesses the S₁ excited state, leading to rapid N₂ loss[1]. The resulting singlet difluorocarbene is highly electrophilic and reacts stereospecifically with alkenes via [1+2] cycloaddition[2].

Interestingly, the decomposition pathway can be diverted in the presence of Lewis acids. When exposed to boron trifluoride (BF₃), 3,3-difluorodiazirine undergoes a "living polymerization." The mechanism involves the coordination of the diazirine nitrogen to the boron atom, followed by nitrogen elimination and rearrangement to form a catalytic end-group that continuously propagates the formation of polytetrafluoroethylene (PTFE)-like chains.

Mechanistic Pathway Visualization

Fig 1: Thermodynamic and photolytic decomposition pathways of 3,3-difluorodiazirine to :CF2.

Applied Methodologies: Generation and Trapping Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Experimental choices are grounded in the mechanistic causality of the diazirine's physical chemistry.

Protocol A: Gas-Phase Thermolytic Generation and Kinetic Monitoring

Objective: To generate :CF₂ thermally and calculate real-time decomposition kinetics.

• Reactor Passivation: Treat the interior of a quartz gas cell with hexamethyldisilazane (HMDS) prior to use.

  • Causality: Untreated glass surfaces possess nucleophilic silanol groups that can catalyze the premature, heterogeneous decomposition of the diazirine. Passivation ensures that the measured kinetics are purely homogeneous and thermal.

• Sample Introduction: Evacuate the cell and introduce 3,3-difluorodiazirine to a controlled pressure of 200 Torr.

• Thermal Activation: Heat the cell to 170 °C using a precision tube furnace.

  • Causality: This temperature provides sufficient thermal energy ( RT ) to overcome the 32.2 kcal/mol activation barrier for N₂ extrusion[2], initiating first-order decay.

• Self-Validation via FT-IR: Continuously monitor the gas mixture using Fourier-transform infrared spectroscopy. Track the decay of the N=N stretching frequency at ~1560 cm⁻¹.

  • Causality: Spectroscopic monitoring allows for the real-time acquisition of concentration data without physically sampling or perturbing the pressurized system, validating the first-order kinetic model.

Protocol B: Photolytic Generation and Alkene Cycloaddition

Objective: To trap singlet :CF₂ via stereospecific [1+2] cycloaddition.

• Solution Preparation: Dissolve 3,3-difluorodiazirine and a 5-fold molar excess of the target alkene in perfluorohexane. Spike the solution with a known concentration of fluorobenzene.

  • Causality: Difluorocarbene is highly reactive. Using an inert, fully fluorinated solvent prevents unwanted solvent-carbene insertion reactions. The fluorobenzene acts as an inert internal standard for downstream quantification.

• UV Irradiation: Irradiate the solution in a Rayonet reactor equipped with 350 nm lamps for 2 hours at 4 °C.

  • Causality: The 350 nm wavelength (~3.5 eV) provides enough energy to access the S₁ state[1] without imparting excessive thermal energy that could lead to non-specific radical fragmentation or triplet intersystem crossing.

• Self-Validation via GC-MS: Analyze the crude reaction mixture via Gas Chromatography-Mass Spectrometry.

  • Causality: By comparing the peak area of the resulting gem-difluorocyclopropane to the fluorobenzene internal standard, the absolute trapping efficiency of the carbene can be validated, ensuring the protocol's yield is mathematically sound.

Quantitative Data Summaries

Table 1: Electronic and Thermodynamic Properties of 3,3-Difluorodiazirine

Property	Ground State (S₀)	First Triplet (T₁)	First Singlet (S₁)
Dipole Moment	~0.05 D	0.973 D	0.969 D
Vertical Excitation Energy	N/A	2.81 eV	3.99 eV
Average Lifetime	Stable	N/A	~30 ps
Reactivity Profile	Inert	N/A	Rapid N₂ Extrusion

Table 2: Kinetic Parameters for Gas-Phase Thermolysis

Parameter	Value	Mechanistic Implication
Pre-exponential Factor ( A )	1013.1 s−1	Indicates a relatively loose transition state during C–N bond cleavage.
Activation Energy ( Ea​ )	32.2 kcal/mol	Represents the energy barrier for concerted N₂ loss.
Reaction Order	First-order	Decomposition is unimolecular and independent of external nucleophiles.

References

• Terrabuio, L. A., et al. (2016). Difluorodiazirine (CF2N2): a quantum mechanical study of the electron density and of the electrostatic potential in the ground and excited electronic states. Journal of Mathematical Chemistry. 1

• Liu, M. T. H. (1982). The Thermolysis and Photolysis of Diazirines. Chemical Society Reviews (via IslandScholar). 2

• Ogden, P. H., & Mitsch, R. A. (1967). The Polymerization of Difluorodiazirine. Journal of the American Chemical Society (via ElectronicsAndBooks).

• Moss, R. A., et al. (2009). A New Synthesis of Difluorodiazirine and the Absolute Reactivity of Difluorocarbene. Journal of the American Chemical Society.3

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Photophysics and Mechanistic Utility of 3H-Diazirine, 3,3-difluoro-: A Technical Guide to UV-Vis Spectral Acquisition and Carbene Generation

Executive Summary

As a Senior Application Scientist, I frequently encounter the challenge of cleanly generating highly reactive intermediates without leaving trace byproducts that confound kinetic data. 3H-Diazirine, 3,3-difluoro- (commonly known as difluorodiazirine, CF2​N2​ ) is a quintessential precursor in physical organic chemistry for the generation of singlet difluorocarbene ( 1:CF2​ )[1]. Because difluorodiazirine is a highly strained, volatile gas at room temperature[2], studying its photophysics requires rigorous environmental control and precise spectroscopic targeting.

This whitepaper provides an in-depth analysis of the UV-Vis absorption characteristics of difluorodiazirine, the causality behind its photolytic cleavage, and a self-validating experimental protocol for its use in laser flash photolysis (LFP).

Molecular Architecture and Electronic Structure

Difluorodiazirine features a three-membered heterocyclic ring containing an N=N double bond. The high ring strain (approximately 27 kcal/mol) makes the molecule thermodynamically primed for nitrogen extrusion. However, it is the specific electronic configuration of the diazirine ring that dictates its interaction with ultraviolet light.

The lowest energy electronic transition in difluorodiazirine is the n→π∗ excitation. This occurs when a non-bonding electron from the nitrogen lone pairs is promoted to the anti-bonding π∗ orbital of the N=N bond[3]. Because this transition populates an anti-bonding state, it directly weakens the C-N bonds, leading to rapid, barrierless ring cleavage.

Quantitative UV-Vis Absorption Characteristics

The UV-Vis absorption spectrum of difluorodiazirine is dominated by a distinct, albeit relatively weak, absorption band in the near-ultraviolet region. The maximum absorbance ( λmax​ ) is centered at approximately 352 nm[4]. The low molar extinction coefficient is characteristic of symmetry-allowed but spatially restricted n→π∗ transitions in diazirines[3].

Table 1: Photophysical and Structural Properties of Difluorodiazirine

Parameter	Value	Transition / State	Reference
Primary Absorption ( λmax​ )	~352 nm	n→π∗ ( 1A1​→1B2​ )	[4],[3]
Excitation Energy	~3.52 eV	-	[3]
Ground State Dipole Moment	~0.08 D	S0​ ( 1A1​ )	[5]
Optimal Photolysis Wavelength	350–360 nm	-	[1]

Mechanistic Photochemistry: The Pathway to Difluorocarbene

Understanding the photolytic mechanism is critical for designing downstream trapping experiments. When difluorodiazirine absorbs a photon at ~352 nm, it enters the 1B2​ excited state[3]. The molecule rapidly undergoes ring cleavage to extrude nitrogen gas ( N2​ ), leaving behind singlet difluorocarbene ( 1:CF2​ )[1].

The choice of excitation wavelength is not arbitrary. Irradiating the sample at 350–360 nm precisely targets the n→π∗ band without imparting excessive vibrational energy, which could otherwise lead to unwanted secondary fragmentation or triplet state crossing.

Figure 1: Photolytic cleavage pathway of difluorodiazirine upon 352 nm UV irradiation.

Self-Validating Experimental Protocol: Spectral Acquisition & LFP

To generate reliable kinetic data, an experimental protocol must be more than a list of instructions; it must be a self-validating system where each step proves its own efficacy. Below is the standardized workflow for capturing the UV-Vis spectrum of difluorodiazirine and executing Laser Flash Photolysis (LFP).

Figure 2: Standardized workflow for UV-Vis spectral acquisition and laser flash photolysis.

Detailed Methodology & Causality

Step 1: Solvent Selection and Sample Preparation

• Action: Condense gaseous difluorodiazirine into anhydrous, degassed pentane or Freon-113 at 0 °C[1].

• Causality: Difluorocarbene is highly electrophilic. Using non-nucleophilic, UV-transparent solvents lacking abstractable alpha-protons ensures that the transient carbene does not prematurely react with the solvent matrix. This preserves the integrity of downstream absolute reactivity measurements[1].

Step 2: Cuvette Selection and Inert Purging

• Action: Transfer the solution to a 1-cm path length quartz cuvette and purge the headspace with ultra-high purity Argon.

• Causality: Standard borosilicate glass absorbs deeply in the UV range, which would truncate the excitation energy. Argon purging displaces dissolved oxygen, preventing the formation of reactive oxygen species (ROS) or carbonyl fluoride ( COF2​ ) upon photolysis, which would confound the transient absorption spectra.

Step 3: UV-Vis Baseline and Spectral Acquisition

• Action: Scan the sample from 250 nm to 450 nm using a dual-beam spectrophotometer to locate the λmax​ at 352 nm[4].

• Causality: Verifying the 352 nm peak confirms the presence of the intact diazirine ring. The intensity of this n→π∗ band serves as the internal standard for calculating the quantum yield of the subsequent photolysis.

Step 4: Laser Flash Photolysis (LFP)

• Action: Excite the sample using a 355 nm pulse from an Nd:YAG laser (third harmonic)[1].

• Causality: The 355 nm laser line perfectly overlaps with the n→π∗ absorption maximum (~352 nm) of difluorodiazirine[4]. This targeted excitation ensures selective cleavage of the N=N bond without imparting excess vibrational energy that could lead to secondary fragmentation pathways.

Step 5: Orthogonal Validation (The Self-Validating Step)

• Action: Concurrently monitor the bleaching (decrease in absorbance) of the 352 nm UV band and the appearance of carbene-trapped adducts (e.g., using a trapping agent like pyridine to form an observable ylide)[1].

• Causality: A robust protocol must prove its own efficacy. By correlating the loss of the UV chromophore with the kinetic appearance of the expected product, we definitively rule out non-specific solvent degradation and confirm stoichiometric conversion to the carbene.

Conclusion

The UV-Vis absorption spectrum of 3H-Diazirine, 3,3-difluoro- is defined by its highly specific n→π∗ transition at 352 nm[4]. By understanding the electronic causality behind this absorption, researchers can leverage targeted 355 nm laser flash photolysis to cleanly and efficiently generate singlet difluorocarbene[1]. Adhering to the self-validating protocols outlined above ensures high-fidelity kinetic data, free from solvent-induced artifacts or off-target photo-degradation.

References

• A new synthesis of difluorodiazirine and the absolute reactivity of difluorocarbene. Journal of the American Chemical Society (2009). URL:[Link]

• Optical spectra of small rings. II. The unsaturated three-membered rings. The Journal of Chemical Physics (1969). URL:[Link]

• The 352 nm absorption spectrum of difluorodiazirine. Journal of Molecular Spectroscopy (1974). URL:[Link]

• 3H-Diazirine, 3,3-difluoro- | CID 136497. PubChem, National Institutes of Health. URL:[Link]

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The Synthesis and Isolation of 3,3-Difluoro-3H-Diazirine: A Technical Guide

Introduction: The Emergence of a Powerful Tool in Chemical Biology

3,3-Difluoro-3H-diazirine is a small, highly strained heterocyclic compound that has garnered significant attention in the fields of chemical biology and drug discovery. Its utility stems from its ability to serve as a compact and efficient precursor to the highly reactive difluorocarbene upon photoactivation. This property makes it an invaluable tool for photoaffinity labeling (PAL), a powerful technique used to identify and study non-covalent interactions between small molecules and their biological targets, such as proteins and nucleic acids. The covalent bond formed upon carbene insertion allows for the "capture" of these transient interactions, enabling researchers to elucidate drug mechanisms, identify off-target effects, and map binding sites with high precision. This guide provides an in-depth exploration of the historical development and modern methodologies for the synthesis and isolation of this crucial research tool.

Historical Perspective: The Pioneering Syntheses of the 1960s

The first successful syntheses of 3,3-difluoro-3H-diazirine were reported in the mid-1960s by independent research groups, most notably those of Mitsch and Frazer. These early methods laid the groundwork for all subsequent developments and relied on a two-step approach: the formation of a difluorodiaziridine intermediate followed by its oxidation to the desired diazirine.

The Mitsch Synthesis (1966): A Route from Difluoroamine

One of the earliest reported syntheses utilized the reaction of difluoroamine with a suitable precursor to form the diaziridine ring. While the exact details of the precursor have evolved, the fundamental transformation remains a cornerstone of early diazirine chemistry. The subsequent oxidation was typically achieved using mild oxidizing agents.

Experimental Protocol: A Representative Historical Synthesis (adapted from early principles)

Step 1: Synthesis of 3,3-Difluorodiaziridine

• A solution of a suitable difluoromethyl-substituted imine precursor in an inert solvent (e.g., diethyl ether) is prepared in a cooled reaction vessel (typically -78 °C to 0 °C).

• A solution of difluoroamine (HNF₂) in the same solvent is added dropwise to the imine solution under an inert atmosphere (e.g., nitrogen or argon).

• The reaction mixture is stirred at low temperature for several hours, and the progress is monitored by appropriate analytical techniques (e.g., thin-layer chromatography or ¹⁹F NMR spectroscopy).

• Upon completion, the reaction is quenched by the addition of a mild reducing agent or a basic aqueous solution to neutralize any unreacted starting materials and byproducts.

• The organic layer is separated, washed with brine, and dried over an anhydrous salt (e.g., Na₂SO₄).

• The solvent is carefully removed under reduced pressure at low temperature to yield the crude 3,3-difluorodiaziridine.

Step 2: Oxidation to 3,3-Difluoro-3H-diazirine

• The crude 3,3-difluorodiaziridine is dissolved in a suitable solvent (e.g., diethyl ether or dichloromethane) and cooled in an ice bath.

• A mild oxidizing agent, such as silver oxide (Ag₂O) or freshly prepared manganese dioxide (MnO₂), is added portion-wise to the stirred solution.

• The reaction is allowed to proceed for several hours at or below room temperature, with monitoring by TLC or ¹⁹F NMR.

• Upon completion, the solid oxidant is removed by filtration through a pad of celite.

• The filtrate, containing the volatile 3,3-difluoro-3H-diazirine, is carefully concentrated at low temperature and reduced pressure.

Isolation and Purification:

The final product, being a volatile liquid, is typically purified by fractional distillation under reduced pressure. Care must be taken to avoid excessive heating, as diazirines can be thermally labile.

Modern Methodologies: Advancements in Efficiency and Safety

While the historical methods were groundbreaking, they often suffered from low yields, the use of hazardous reagents like difluoroamine, and challenging purification procedures. Modern synthetic chemistry has introduced more efficient, scalable, and safer routes to 3,3-difluoro-3H-diazirine.

The Moss Synthesis (2009): A Route via a Halodiazirine Intermediate

A significant advancement in the synthesis of 3,3-difluoro-3H-diazirine was reported by Moss and coworkers in 2009.[1] This method proceeds through a 2,4-dinitrophenoxyfluorodiazirine intermediate, which is then converted to the target molecule. This approach offers improved yields and avoids some of the more hazardous reagents of the earlier methods.

Experimental Protocol: Modern Synthesis of 3,3-Difluoro-3H-diazirine

Step 1: Synthesis of 2,4-Dinitrophenoxyfluorodiazirine

The synthesis of this precursor typically involves the reaction of a suitable fluorinated starting material with 2,4-dinitrophenol under conditions that facilitate nucleophilic aromatic substitution.

Step 2: Conversion to 3,3-Difluoro-3H-diazirine

• To a solution of 2,4-dinitrophenoxyfluorodiazirine in a polar aprotic solvent such as hexamethylphosphoramide (HMPA), is added lithium fluoride (LiF) and a crown ether (e.g., 15-crown-5).[1]

• The reaction mixture is stirred at room temperature under an inert atmosphere. The crown ether serves to solubilize the lithium fluoride and enhance its nucleophilicity.

• The progress of the reaction is monitored by ¹⁹F NMR spectroscopy, observing the disappearance of the starting material and the appearance of the signal corresponding to 3,3-difluoro-3H-diazirine.

• Upon completion, the volatile 3,3-difluoro-3H-diazirine is isolated directly from the reaction mixture by vacuum transfer to a cold trap (e.g., cooled with liquid nitrogen).

Isolation and Purification:

The product is collected in the cold trap as a condensed liquid. Further purification can be achieved by careful low-temperature fractional distillation. Due to its volatility and potential for decomposition, it is often used directly in subsequent applications or stored as a dilute solution in a suitable solvent at low temperatures.

Summary of Synthetic Data

Parameter	Historical Method (Representative)	Modern Method (Moss et al., 2009)
Starting Materials	Difluoromethyl-imine precursor, Difluoroamine	2,4-Dinitrophenoxyfluorodiazirine, LiF
Key Reagents	Mild oxidant (e.g., Ag₂O, MnO₂)	15-crown-5, HMPA
Overall Yield	Typically low to moderate	Generally higher and more reproducible
Safety Considerations	Use of highly toxic and explosive difluoroamine	Use of HMPA (a carcinogen), but avoids HNF₂
Purification	Fractional distillation	Vacuum transfer followed by low-temperature distillation

Characterization of 3,3-Difluoro-3H-diazirine

The identity and purity of 3,3-difluoro-3H-diazirine are confirmed using a combination of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹⁹F NMR is particularly informative, showing a characteristic singlet for the two equivalent fluorine atoms. ¹³C NMR will show a triplet for the carbon atom due to coupling with the two fluorine atoms.

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the C-F and N=N bonds.

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak corresponding to the molecular weight of C₁F₂N₂ (78.02 g/mol ) and characteristic fragmentation patterns.[2]

Visualizing the Synthetic Pathways

Historical Synthesis Workflow

Caption: A generalized workflow for the historical synthesis of 3,3-difluoro-3H-diazirine.

Modern Synthesis Workflow

Caption: Workflow for the modern synthesis of 3,3-difluoro-3H-diazirine via a halodiazirine intermediate.

Conclusion and Future Outlook

The journey of synthesizing 3,3-difluoro-3H-diazirine, from the pioneering work of the 1960s to the more refined methods of today, reflects the broader advancements in synthetic organic chemistry. The development of safer and more efficient routes has made this valuable photo-cross-linking agent more accessible to the scientific community, thereby accelerating research in chemical biology and drug discovery. Future efforts in this area may focus on developing even more environmentally friendly and scalable syntheses, potentially utilizing flow chemistry or novel catalytic systems. As our understanding of complex biological systems deepens, the demand for precise chemical tools like 3,3-difluoro-3H-diazirine will undoubtedly continue to grow, making its synthesis a topic of ongoing importance.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 136497, 3H-Diazirine, 3,3-difluoro-. [Link].

• NIST. 3H-Diazirine, 3,3-difluoro-. In NIST Chemistry WebBook; Linstrom, P. J., Mallard, W. G., Eds.; NIST Standard Reference Database Number 69; National Institute of Standards and Technology: Gaithersburg, MD. [Link].

• Moss, R. A.; Wang, L.; Krogh-Jespersen, K. A New Synthesis of Difluorodiazirine and the Absolute Reactivity of Difluorocarbene. J. Am. Chem. Soc.2009 , 131 (6), 2128–2130. [Link].

• Mitsch, R. A. The Reaction of Difluoramine with Olefins. J. Am. Chem. Soc.1966, 88 (14), 3448–3449.
• Frazer, J. W. The Preparation of Difluorodiazirine. J. Org. Chem.1966, 31 (1), 310–311.
• Bera, P. P.; Lee, T. J. Energy Landscape, and Structural and Spectroscopic Characterization of Diazirine and Its Cyclic Isomers. J. Phys. Chem. A2020, 124 (4), 651–661.

• Knapp, D. M.; Gillis, E. P.; Burke, M. D. A general solution for unstable boronic acids: slow-release cross-coupling from air-stable MIDA boronates. J. Am. Chem. Soc.2009 , 131 (20), 6961–6963. [Link].

• Moss, R. A.; Wang, L.; Krogh-Jespersen, K. A new synthesis of difluorodiazirine and the absolute reactivity of difluorocarbene. J. Am. Chem. Soc.2009 , 131 (6), 2128–2130. [Link].

• Brunner, J.; Senn, H.; Richards, F. M. 3-Trifluoromethyl-3-phenyldiazirine. A new carbene generating group for photolabeling reagents. J. Biol. Chem.1980, 255 (8), 3313–3318.
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• Racine, E.; Monnier, F.; Vors, J.-P.; Taillefer, M. A Simple Copper-Catalyzed Synthesis of Tertiary Acyclic Amides. Org. Lett.2011, 13 (11), 2818–2821.
• Fine, N. F.; Kim, J.; Hie, L.; Jiang, X.; Garg, N. K. Nickel-Catalyzed Amination of Aryl Chlorides and Sulfamates in 2-Methyl-THF. Org. Lett.2014, 16 (2), 522–525.
• Kovalenko, O. O.; Volkov, A.; Adolfsson, H. Mild and Selective Et2Zn-Catalyzed Reduction of Tertiary Amides under Hydrosilylation Conditions. Org. Lett.2015, 17 (2), 446–449.

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Matrix Isolation Studies of 3,3-Difluoro-3H-diazirine Intermediates: A Mechanistic and Methodological Whitepaper

Executive Summary

The study of highly reactive chemical intermediates requires environments that can quench thermal energy and prevent rapid bimolecular decay. Matrix isolation spectroscopy achieves this by trapping transient species in inert, cryogenic lattices. This whitepaper provides an in-depth technical analysis of the photochemical decomposition of 3,3-difluoro-3H-diazirine (CF₂N₂) to generate singlet difluorocarbene (CF₂) and its subsequent secondary intermediates. Designed for researchers and drug development professionals, this guide synthesizes field-proven experimental protocols, quantitative spectroscopic data, and mechanistic causality.

Theoretical Grounding: The Photochemistry of CF₂N₂

3,3-Difluoro-3H-diazirine (CF₂N₂) is a highly strained, photoactive precursor utilized extensively for the clean generation of difluorocarbene (CF₂). When subjected to ultraviolet irradiation, the molecule undergoes a thermodynamically driven extrusion of nitrogen gas[1].

The resulting CF₂ intermediate is a classic example of a singlet carbene. The singlet ground state is profoundly 2 relative to the triplet state (with a singlet-triplet gap of ~50 kcal/mol)[2]. This stabilization is caused by two simultaneous electronic effects:

• Inductive Withdrawal: The highly electronegative fluorine atoms withdraw electron density via σ-bonds, lowering the energy of the non-bonding σ-orbital.

• π-Donation: The lone pairs on the fluorine atoms donate electron density into the empty p-orbital of the carbene carbon, alleviating electron deficiency.

Because of this large energy gap, CF₂ does not undergo spin-state switching upon complexation, allowing it to form stable, observable complexes in doped matrices[2].

Photochemical decomposition pathways of CF₂N₂ and subsequent intermediate formation.

Experimental Methodology: Matrix Isolation Protocol

To successfully isolate and interrogate CF₂ and its derivatives, the experimental design must function as a self-validating system. The following protocol ensures that thermal decay is 3 while allowing for precise spectroscopic mass-balance validation[3].

Step-by-Step Workflow

• Matrix Gas Preparation: Prepare a gaseous mixture of the host matrix (e.g., Argon or Nitrogen) and CF₂N₂ at a molar ratio between 200:1 and 800:1. Causality: This high dilution factor is critical to ensure monomeric isolation, preventing bimolecular side reactions (such as dimerization) during the initial deposition phase[4].

• Cryogenic Deposition: Slowly deposit the gas mixture onto an infrared-transparent spectroscopic window (e.g., CsI or KBr) cooled to 14–20 K using a closed-cycle helium cryostat. Causality: Temperatures below 20 K quench the thermal kinetic energy of the molecules, locking them into the rigid argon lattice and preventing diffusion.

• Pre-Photolysis Characterization (Baseline): Record a baseline Fourier Transform Infrared (FTIR) spectrum. This validates the isolation of CF₂N₂ and confirms the absence of premature degradation or aggregates.

• In Situ Photolysis: Irradiate the matrix using a medium-pressure mercury arc lamp (λ > 300 nm). Causality: The photon energy selectively cleaves the C–N bonds, extruding N₂ and generating the CF₂ radical within the same matrix cavity[1].

• Post-Photolysis Spectroscopic Analysis: Continuously monitor the matrix via FTIR. The system self-validates by showing a stoichiometric depletion of CF₂N₂ precursor bands and the concurrent growth of CF₂ fundamentals.

• Matrix Annealing (Optional): Gradually warm the matrix to ~35 K to soften the argon lattice. This controlled diffusion allows CF₂ to react with co-deposited dopants (e.g., O₂ or HF) to form secondary complexes.

Experimental workflow for the matrix isolation and photolysis of 3,3-difluoro-3H-diazirine.

Spectroscopic Signatures & Quantitative Data

The positive identification of matrix-isolated intermediates relies heavily on vibrational spectroscopy. The complete disappearance of precursor bands and the emergence of specific stretching and bending modes confirm the presence of CF₂ and its complexes.

Table 1: Key Infrared Fundamentals of CF₂ and its Complexes

Chemical Species	Vibrational Mode	Wavenumber (cm⁻¹)	Matrix Environment	Validating Source
CF₂	Bending (ν₂)	668	Argon (14 K)	[1]
CF₂	Symmetric Stretch (ν₁)	1102	Argon (14 K)	[1]
CF₂	Antisymmetric Stretch (ν₃)	1222	Argon (14 K)	[1]
CF₂···HF	H-F Stretching	3471	Xenon (5 K)	[5]
CF₂···HF	C-F Antisymmetric Stretch	1175	Xenon (5 K)	[5]

Note on Causality: The shift in the C-F antisymmetric stretch from 1222 cm⁻¹ in free CF₂ to 1175 cm⁻¹ in the CF₂···HF complex is a direct result of electron density redistribution upon hydrogen bond formation at the carbene carbon's lone pair[5].

Secondary Intermediates and Mechanistic Insights

Beyond the generation of free CF₂, matrix isolation allows for the controlled synthesis of highly unstable secondary intermediates by co-depositing CF₂N₂ with reactive dopants.

Difluorodioxirane (CF₂O₂) Formation

When CF₂N₂ is photolyzed in an oxygen-rich matrix, the resulting CF₂ reacts with O₂ to form 6, an unusual cyclic peroxide[6]. Unlike typical dioxiranes which are highly unstable, CF₂O₂ is thermodynamically stabilized by the strongly electron-withdrawing fluorine atoms, which transfer negative charge from the CF₂ group to the antisymmetric Walsh molecular orbital of the peroxide ring[6].

Hydrogen-Bonded Carbene Complexes (CF₂···HF)

Matrix isolation has enabled the first observation of a hydrogen-bonded complex involving a dihalocarbene. By utilizing a xenon matrix at 5 K, researchers have trapped the CF₂···HF complex[5]. The most energetically favorable structure features the HF proton interacting directly with the lone pair of the carbene carbon. A remarkably high energy barrier (23.85 kcal/mol) prevents the complex from collapsing into fluoroform (CHF₃), allowing it to be spectroscopically characterized[2].

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Unlocking Difluorocarbene: Computational Modeling of 3,3-Difluorodiazirine Transition States

Executive Summary

The controlled generation of the difluorocarbene radical (:CF2) is a cornerstone of modern organofluorine synthesis and photoaffinity labeling. 3,3-Difluorodiazirine (DFD, CF2N2) serves as a premier precursor, undergoing pyrolytic or photolytic decomposition to yield :CF2 and N2[1]. However, the exact topographical nature of its excited-state potential energy surfaces and transition states (TS) requires rigorous computational elucidation. This whitepaper provides an authoritative, step-by-step guide to the computational modeling of DFD transition states, synthesizing Density Functional Theory (DFT), Time-Dependent DFT (TD-DFT), and high-level ab initio methods to map its dissociation pathways.

The Electronic Landscape of 3,3-Difluorodiazirine

Understanding the transition state of DFD requires a foundational grasp of its ground and excited electronic states. In its ground state ( S0​ ), DFD possesses C2v​ symmetry and exhibits a near-zero dipole moment[2]. Upon vertical excitation to its first singlet excited state ( S1​ ) or lowest triplet state ( T1​ ), a dramatic reorganization of electron density occurs, yielding a significant dipole moment (~1.5 D experimentally, ~0.97 D computationally)[2][3].

This shift in electron population from the π -bonding N–N orbital to the π -antibonding N–N orbital elongates the N–N bond, driving the incipient dissociation of DFD into :CF2 and N2[3][4]. The causality here is critical: the electron-withdrawing nature of the fluorine atoms stabilizes the resulting difluorocarbene, making the transition state highly dependent on the accurate modeling of dynamic electron correlation.

Computational Workflow & Self-Validating Protocol

To ensure scientific integrity, computational models must be treated as self-validating experimental systems. The following protocol outlines the exact methodology for mapping the DFD transition state, ensuring that every theoretical choice is grounded in physical causality.

Step-by-Step Methodology

Step 1: Ground-State Geometry Optimization ( S0​ )

• Action: Optimize the C2v​ geometry of DFD using the QCISD/aug-cc-pVTZ level of theory.

• Causality: While B3LYP/6-31G* provides a rapid baseline, Quadratic Configuration Interaction (QCISD) is the method of choice for DFD to accurately capture the subtle electron correlation effects induced by the highly electronegative fluorine atoms[3].

• Validation: Perform a vibrational frequency analysis. The absence of imaginary frequencies confirms a true local minimum.

Step 2: Vertical Excitation and Excited-State Optimization ( S1​ / T1​ )

• Action: Employ TD-DFT (TD-B3LYP/aug-cc-pVTZ) or multireference methods like GVVPT2 to calculate vertical excitation energies[3][4]. Optimize the S1​ and T1​ geometries, allowing symmetry breaking to Cs​ if necessary.

• Causality: The lowest excited state is a triplet ( T1​ ), conforming to Hund's rule, followed by the first singlet excited state ( S1​ ). Single-reference methods often fail near the dissociation limit; hence, TD-DFT is used for the Franck-Condon region, while multireference perturbation theory (GVVPT2) is ideal for mapping the highly correlated transition state[4].

• Validation: Compare calculated vertical excitation energies against experimental absorption spectra (approx. 2.81 eV for T1​ and 3.99 eV for S1​ )[2].

Step 3: Transition State (TS) Search

• Action: Utilize the Synchronous Transit-Guided Quasi-Newton (STQN) method (QST3) to locate the transition state connecting the excited diazirine to the :CF2 + N2 products.

• Causality: QST3 requires the reactant, product, and a guessed TS structure. The guessed TS should feature an elongated N–N bond and a widened N–C–N angle, reflecting the antibonding population[4].

• Validation: Frequency analysis of the optimized TS must yield exactly one imaginary frequency corresponding to the symmetric or asymmetric stretching of the C–N bonds.

Step 4: Intrinsic Reaction Coordinate (IRC) Verification

• Action: Run an IRC calculation from the optimized TS geometry.

• Causality: The TS is only valid if it smoothly connects the intended reactant (DFD) and products (:CF2 + N2) along the mass-weighted reaction coordinate.

• Validation: The forward and reverse IRC paths must descend into the reactant and product wells without discontinuities.

Mechanistic Pathway Visualization

The following diagram illustrates the computational workflow and the logical progression of the DFD dissociation pathway.

Caption: Computational workflow and dissociation pathway of 3,3-difluorodiazirine to difluorocarbene.

Quantitative Data Presentation

The following table summarizes the critical computational parameters for the ground and low-lying excited states of DFD, synthesizing data from high-level QCISD and TD-DFT studies[2][3].

Electronic State	Symmetry	Dipole Moment (D)	Vertical Excitation (eV)	N–N Bond Length (Å)	Key Orbital Transition
S0​ (Ground)	C2v​	~0.05	N/A	~1.20	N/A
T1​ (Triplet)	Cs​ / C2v​	~0.97	2.81	+0.106 (relative to S0​ )	π→π∗ (N-N)
S1​ (Singlet)	Cs​ / C2v​	~0.97	3.99	+0.106 (relative to S0​ )	π→π∗ (N-N)

Note: The dramatic increase in the dipole moment upon excitation is driven by a shift in electron population, which alters the topological properties of the electron density and initiates the structural rearrangement necessary to reach the transition state[2].

Conclusion

The computational modeling of 3,3-difluorodiazirine transition states requires a careful balance of dynamic electron correlation and excited-state mapping. By utilizing a self-validating protocol rooted in QCISD for ground states and multireference/TD-DFT methods for excited states, researchers can accurately predict the thermodynamic and kinetic parameters of difluorocarbene generation. This rigorous approach not only validates experimental observations but also accelerates the design of novel photoaffinity labels and carbene precursors in drug development.

References

• The preparation and properties of 1,1-difluorocyclopropane derivatives. Beilstein Journal of Organic Chemistry.[Link]

• Ground and Low-Lying Excited Electronic States of [3,3′] Bidiazirinylidene (C2N4). Journal of Physical Chemistry A (ACS Publications).[Link]

• Properties of Atoms in Electronically Excited Molecules within the Formalism of TDDFT. ResearchGate.[Link]

• Unraveling charge transfer processes with the quantum theory of atoms-in-molecules. ResearchGate.[Link]

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• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Photolytic Generation of Difluorocarbene via 3,3-Difluorodiazirine

Executive Summary & Mechanistic Foundation

Difluorocarbene (:CF₂), generated via the precursor 3H-Diazirine, 3,3-difluoro- (commonly referred to as 3,3-difluorodiazirine or DFD), is a highly versatile reactive intermediate utilized extensively in late-stage difluoromethylation, cyclopropanation, and photoaffinity labeling. Among the dihalocarbenes, :CF₂ is uniquely stabilized. The strong electron donation from the fluorine lone pairs into the vacant carbenic p-orbital, coupled with inductive stabilization of the σ electrons, renders :CF₂ a highly 1[1].

While reagents like TMS-CF₃ or hexafluoropropylene oxide (HFPO) are common thermal sources of :CF₂, they often generate complex byproducts unsuitable for precise kinetic studies or clean photochemical applications[2]. DFD solves this by acting as a "spectroscopy-friendly" precursor. Upon laser flash photolysis (LFP), DFD cleanly extrudes nitrogen gas (N₂), yielding exclusively the difluorocarbene radical without interfering chemical residue[1]. Furthermore, DFD exhibits a zero dipole moment in its ground state but a significant dipole in its first singlet excited state, facilitating its3[3].

Quantitative Analysis of Dihalocarbenes

To understand the necessity of specialized precursors for :CF₂, one must evaluate its thermodynamic stability relative to other carbenes. The following table summarizes the computed stabilization energies, dictating their relative reactivity and selectivity profiles[1].

Carbene Species	Formula	Computed Stabilization Energy (vs. :CH₂)	Reactivity Profile	Primary Photolytic Precursor
Methylene	:CH₂	0.0 kcal/mol	Highly reactive, unselective	Diazomethane
Dichlorocarbene	:CCl₂	26.5 kcal/mol	Electrophilic, moderate selectivity	Dichlorodiazirine
Chlorofluorocarbene	:CClF	42.8 kcal/mol	Electrophilic, high selectivity	Chlorofluorodiazirine
Difluorocarbene	:CF₂	62.8 kcal/mol	Highly selective, stabilized singlet	3,3-Difluorodiazirine

Experimental Protocol: Synthesis and Photolysis of DFD

This two-phase protocol describes the synthesis of DFD from a stable precursor and its subsequent photolysis. Every step is designed as a self-validating system to ensure high-fidelity generation of :CF₂.

Phase 1: Synthesis of 3,3-Difluorodiazirine (DFD)

Causality & Design : DFD is generated via the nucleophilic fluorination of 2,4-dinitrophenoxyfluorodiazirine. Because fluoride is notoriously poorly nucleophilic in standard organic solvents due to tight ion-pairing, this protocol employs anhydrous Lithium Fluoride (LiF) paired with 15-crown-5 in Hexamethylphosphoramide (HMPA). The 15-crown-5 strongly chelates the Li⁺ cation, generating a "naked" and highly reactive fluoride anion. HMPA, a polar aprotic solvent, further prevents anion solvation, maximizing the efficiency of the sequential Sₙ2' attacks that displace the bulky 2,4-dinitrophenol leaving group[1].

Step-by-Step Methodology :

• Preparation : In a flame-dried Schlenk flask under an inert argon atmosphere, suspend an excess of anhydrous Lithium Fluoride (LiF) and 15-crown-5 in dry HMPA.

• Temperature & Pressure Control : Heat the suspension to 55 °C and apply a controlled vacuum of 1 Torr.

• Precursor Addition : Slowly add a solution of 2,4-dinitrophenoxyfluorodiazirine (e.g., 200 mg) dissolved in dry HMPA to the stirring LiF suspension[1].

• Validation (Visual Cue) : Observe the reaction mixture for effervescence. The visible evolution of gas confirms the successful generation of volatile DFD[1].

• Cryogenic Trapping : Route the evolved gas through a vacuum line into a collection trap containing dry pentane, submerged in a liquid nitrogen bath (77 K). The extreme cold ensures the highly volatile DFD condenses completely into the pentane solvent without loss[1].

Phase 2: Laser Flash Photolysis (LFP) for :CF₂ Generation

Causality & Design : DFD has a known extinction coefficient (ε ≈ 50 M⁻¹ cm⁻¹) at 356 nm[1]. This allows researchers to precisely quantify the DFD concentration via UV spectroscopy in the pentane trap before initiating photolysis, ensuring reproducible kinetic measurements.

Step-by-Step Methodology :

• Quantification : Transfer an aliquot of the DFD/pentane solution to a quartz cuvette. Measure the UV absorbance at 356 nm to calculate the exact DFD concentration[1].

• Photolysis : Irradiate the solution using an excimer laser (e.g., Xenon Fluoride laser emitting at 351 nm) with a pulse duration suitable for LFP (typically ~10-20 ns).

• Validation (Kinetic Tracking) : Monitor the transient absorption of the system. The clean extrusion of N₂ leaves only :CF₂, allowing for the direct measurement of absolute rate constants when alkenes or other trapping agents are spiked into the solution[1].

Workflow Visualization

The following diagram maps the logical progression from precursor synthesis to photochemical activation.

Workflow for the synthesis of 3,3-difluorodiazirine and subsequent photolytic generation of :CF2.

Applications in Drug Development and Chemical Biology

Beyond kinetic studies, the 3H-Diazirine, 3,3-difluoro- motif is a cornerstone in modern chemical biology and drug discovery.

• Photoaffinity Labeling (PAL) : The diazirine functional group is exceptionally small, minimizing steric disruption when incorporated into small-molecule drug candidates. Upon UV irradiation within a biological matrix, the generated difluorocarbene rapidly inserts into nearby X-H bonds (where X = N, O, S, or C), covalently cross-linking the drug to its target protein for subsequent 4[4].

• Late-Stage Functionalization : The clean generation of :CF₂ enables the synthesis of gem-difluorocyclopropanes and difluoromethyl ethers, structural motifs highly prized in medicinal chemistry for their ability to modulate lipophilicity and metabolic stability without drastically altering molecular conformation[2].

References

• Title : A New Synthesis of Difluorodiazirine and the Absolute Reactivity of Difluorocarbene Source : Journal of the American Chemical Society - ACS Publications URL :[Link]

• Title : The preparation and properties of 1,1-difluorocyclopropane derivatives Source : Beilstein Journal of Organic Chemistry URL :[Link]

• Title : Difluorodiazirine (CF2N2): a quantum mechanical study of the electron density and of the electrostatic potential in the ground and excited electronic states Source : Theoretical Chemistry Accounts (via ResearchGate) URL :[Link]

• Title : Design and synthesis of an all-in-one 3-(1,1-difluoroprop-2-ynyl)-3H-diazirin-3-yl functional group for photo-affinity labeling Source : ResearchGate URL :[Link]

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• 2. BJOC - The preparation and properties of 1,1-difluorocyclopropane derivatives [beilstein-journals.org]
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• 4. researchgate.net [researchgate.net]

Application Note: 3H-Diazirine, 3,3-difluoro- (CF₂N₂) as a Traceless Precursor in Fluorine Chemistry

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Discipline: Synthetic Fluorine Chemistry, Physical Organic Chemistry, and Photochemistry

The Strategic Role of Difluorodiazirine

The incorporation of the difluoromethylene (–CF₂–) group into small molecules is a cornerstone of modern drug development, often serving as a bioisostere for ethereal oxygen or carbonyl groups to enhance metabolic stability and lipophilicity[1]. Difluorocarbene (:CF₂) is the premier reactive intermediate for achieving this incorporation via [2+1] cycloadditions with alkenes or insertions into heteroatom-hydrogen bonds[2].

However, traditional difluorocarbene precursors (e.g., TMSCF₂X, ClCF₂COONa, or Ruppert-Prakash reagents) often require harsh thermal activation, strong bases, or chemical initiators[1]. These conditions generate complex reaction mixtures and are incompatible with base-sensitive substrates.

3H-Diazirine, 3,3-difluoro- (CF₂N₂) , also known as difluorodiazirine, solves this problem. As a highly volatile gas[3], it serves as a "traceless" precursor. Upon Laser Flash Photolysis (LFP) at 351 nm, it cleanly extrudes nitrogen gas to yield free, singlet difluorocarbene[4]. This allows for absolute kinetic studies and the difluorocyclopropanation of sensitive substrates without chemical additives.

Mechanistic Causality: The Diazirine Exchange Reaction

The synthesis of CF₂N₂ relies on a highly optimized diazirine exchange reaction . The precursor, 2,4-dinitrophenoxyfluorodiazirine, undergoes a nucleophilic substitution where the 2,4-dinitrophenoxide leaving group is displaced by a fluoride ion[5].

Causality behind the reagent selection:

• Lithium Fluoride (LiF) & 15-crown-5: LiF alone is insoluble and unreactive in organic solvents due to its immense lattice energy. The addition of 15-crown-5 ether specifically chelates the Li⁺ cation. This breaks the crystal lattice and liberates a "naked", highly nucleophilic fluoride ion into the solution[6].

• Hexamethylphosphoramide (HMPA): HMPA is a highly polar aprotic solvent. It strongly solvates cations but leaves anions practically unsolvated. This lack of an anionic solvation shell maximizes the kinetic energy and nucleophilicity of the fluoride ion, driving the Sₙ2-like exchange forward at a mild 55 °C[4].

• 2,4-Dinitrophenoxy Leaving Group: The strong electron-withdrawing effect of the two nitro groups stabilizes the expelled phenoxide anion, making the exchange thermodynamically favorable[5].

Reaction pathway: Synthesis of CF2N2 via diazirine exchange and photolysis to generate :CF2.

Quantitative Data & Reagent Comparison

To justify the use of CF₂N₂ over commercially available alternatives, we must evaluate the physical properties and reaction byproducts. Difluorocarbene is highly stabilized by the stereoelectronic π-back-donation of the fluorine 2p electron lone pairs into the empty 2p orbital of the carbenic carbon, rendering it a singlet ground-state carbene[1].

Table 1: Comparative Analysis of Difluorocarbene Precursors

Precursor	Activation Method	Primary Byproducts	Base Required?	Suitability for LFP Kinetics
TMSCF₂Br	Anionic Initiator (X⁻)	TMSX, Br⁻	No	Low (Complex matrix)[1]
ClCF₂COONa	Thermal (>80 °C)	CO₂, NaCl	No	Low (Thermal noise)
PhSO(NTs)CF₂H	Strong Base	Sulfinamide	Yes	Low (Base interference)[1]
CF₂N₂ (DFD)	Photolysis (351 nm)	N₂ (Gas)	No	High (Traceless) [4]

Table 2: Physical & Photophysical Properties of CF₂N₂

Property	Value	Reference
Molecular Formula	CF₂N₂	[7]
Molecular Weight	78.02 g/mol	[7]
Vapor Pressure	~24,900 mmHg at 25 °C (Gas)	[3]
UV-Vis Absorbance Maxima	324, 334, 339, 351, 356 nm	[4]
Extinction Coefficient (ε)	~50 M⁻¹cm⁻¹ at 356 nm	[4]

Self-Validating Experimental Protocols

The following protocols detail the generation and utilization of CF₂N₂. Because CF₂N₂ is a volatile gas, it must be synthesized in a closed vacuum system and cryogenically trapped[4].

Experimental workflow for the generation, cryogenic trapping, and photolysis of difluorodiazirine.

Protocol A: Synthesis and Cryogenic Isolation of CF₂N₂

Safety Warning: Diazirines are high-energy compounds. Conduct all procedures behind a blast shield. HMPA is a known carcinogen; handle with appropriate PPE.

• System Assembly: Connect a flame-dried Schlenk flask to a high-vacuum manifold. Attach a U-tube trap downstream, filled with 5 mL of anhydrous pentane. Submerge the U-tube trap in a liquid nitrogen bath (77 K).

• Reagent Loading: To the Schlenk flask, add 200 mg of 2,4-dinitrophenoxyfluorodiazirine, an excess of anhydrous LiF, and 15-crown-5 ether.

• Solvent Addition: Inject anhydrous HMPA to dissolve the organic precursor and the crown ether complex[6].

• Thermal Exchange: Evacuate the system and heat the reaction flask to 55 °C. Over the course of the reaction, CF₂N₂ gas will evolve.

• Cryogenic Trapping: The evolved CF₂N₂ will migrate through the vacuum line and co-condense with the frozen pentane in the 77 K trap[4].

• Self-Validation Checkpoint (QC): Thaw the pentane trap to room temperature and immediately transfer an aliquot to a quartz cuvette. Record the UV-Vis spectrum. Validation: A successful synthesis is confirmed only if a distinct vibronic progression with absorption maxima at 324, 334, 339, 351, and 356 nm is observed[4]. If these bands are absent, the diazirine exchange failed or vacuum transfer was compromised.

Protocol B: Laser Flash Photolysis (LFP) and Carbene Generation

• Sample Preparation: Transfer the validated CF₂N₂/pentane solution to a sealed quartz LFP cuvette. Add the desired alkene substrate (e.g., tetramethylethylene, TME).

• Excitation: Irradiate the sample using a Xenon Fluoride (XeF) excimer laser emitting at 351 nm. This wavelength perfectly overlaps with the diazirine's absorption band, inducing rapid N₂ extrusion[5].

• Kinetic Monitoring: Monitor the transient absorption of the reaction mixture.

• Self-Validation Checkpoint (QC): Measure the absolute rate constant for the addition of :CF₂ to TME. Validation: A successful generation of uncoordinated, free singlet :CF₂ will yield an activation energy ( Ea​ ) of approximately 2.97 kcal/mol[4]. Deviations indicate carbene quenching by impurities or incomplete photolysis.

References[7] Title: 3H-Diazirine, 3,3-difluoro- | CF2N2 | CID 136497

Source: PubChem - National Institutes of Health (NIH) URL: [Link]6] Title: A new synthesis of difluorodiazirine and the absolute reactivity of difluorocarbene Source: PubMed (J Am Chem Soc. 2009 Feb 18;131(6):2128-30) URL: [Link]3] Title: 3,3-Difluoro-3H-diazirine - Chemical Properties Source: LookChem URL: [Link]4] Title: A New Synthesis of Difluorodiazirine and the Absolute Reactivity of Difluorocarbene Source: Journal of the American Chemical Society (ACS Publications) URL: [Link]2] Title: Difluorodiazirine. III. Synthesis of Difluorocyclopropanes Source: Journal of the American Chemical Society (ACS Publications) URL: [Link]1] Title: A Journey of the Development of Privileged Difluorocarbene Reagents TMSCF2X (X = Br, F, Cl) for Organic Synthesis Source: Accounts of Chemical Research (ACS Publications) URL: [Link]5] Title: “Carbon Dichloride”: Dihalocarbenes Sixty Years After Hine Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

Sources

• 1. sioc.cas.cn [sioc.cas.cn]
• 2. pubs.acs.org [pubs.acs.org]
• 3. lookchem.com [lookchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A new synthesis of difluorodiazirine and the absolute reactivity of difluorocarbene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 3H-Diazirine, 3,3-difluoro- | CF2N2 | CID 136497 - PubChem [pubchem.ncbi.nlm.nih.gov]

Photochemical Activation of 3H-Diazirine, 3,3-difluoro- (DFD): Mechanisms and Protocols

Executive Summary

3H-Diazirine, 3,3-difluoro- (commonly known as difluorodiazirine or DFD; CAS: 693-85-6) is a highly specialized, volatile photochemical precursor used to generate singlet difluorocarbene ( :CF2​ ) under exceptionally mild conditions. Unlike traditional thermal precursors or ozone-depleting halocarbons (e.g., chlorodifluoromethane) that require harsh basic environments, the photochemical activation of DFD proceeds cleanly at room temperature or below[1]. This Application Note provides a comprehensive mechanistic overview, validated experimental protocols for Laser Flash Photolysis (LFP), and preparative difluorocyclopropanation workflows designed for advanced synthetic and physical organic chemistry applications.

Mechanistic Principles of DFD Photochemical Activation

Electronic Transitions and Carbene Spin State

The photochemistry of DFD is governed by its distinct electronic absorption profile. In its ground state ( S0​ ), DFD possesses no dipole moment. However, upon irradiation, it transitions to its first singlet excited state ( S1​ ), which exhibits a significant dipole moment (1.5 ± 0.2 Debye)[2].

• Optimal Wavelength: The S0​→S1​ transition has an absorption maximum ( λmax​ ) at approximately 336–352 nm in non-polar solvents like pentane[3]. Therefore, irradiation using a 355 nm Nd:YAG laser or broadband 350 nm UV-A lamps provides highly efficient activation.

• Extrusion Mechanism: Excitation to the S1​ state triggers the rapid, irreversible extrusion of nitrogen gas ( N2​ ), yielding difluorocarbene.

• Carbene Stabilization: The resulting :CF2​ is generated exclusively in the singlet state. It is the most thermodynamically stable dihalocarbene (stabilization energy of 62.8 kcal/mol relative to methylene) because the fluorine lone pairs strongly donate electron density via resonance into the vacant carbenic p-orbital, while simultaneously stabilizing the σ -electrons via inductive withdrawal[4].

Pathway Visualization

Photochemical pathway of 3,3-difluoro-3H-diazirine activation and subsequent cycloaddition.

Quantitative Kinetic Data

Because DFD can be activated photochemically rather than thermally, it is the premier reagent for determining the absolute kinetics of :CF2​ reactivity via Laser Flash Photolysis (LFP)[4]. The table below summarizes the absolute rate constants and activation parameters for the cycloaddition of photochemically generated :CF2​ to standard alkenes.

Table 1: Activation Parameters for :CF2​ Addition to Alkenes (Solvent: Pentane)

Alkene Substrate	Ea​ (kcal/mol)	logA ( M−1s−1 )	ΔH‡ (kcal/mol)	ΔS‡ (cal/mol·K)
Tetramethylethylene	3.6 ± 0.2	6.8 ± 0.1	3.0	-29.4
Cyclohexene	6.2 ± 0.4	6.9 ± 0.3	5.6	-28.9

Data adapted from Moss et al. (2009)[4]. ΔH‡ calculated at 283 K; ΔS‡ calculated at 298 K.

Experimental Protocols

Protocol A: In Situ Generation and Cryogenic Trapping of DFD

Because DFD is a highly volatile gas (BP ~ -2 °C), it must be generated in situ and trapped in a cryo-cooled solvent prior to photochemical activation[4].

Causality & Design Choice: HMPA is utilized as the solvent for the precursor reaction because its high dielectric constant and strong cation-solvating ability (complexed with 15-crown-5) are required to drive the nucleophilic fluorination and subsequent elimination that yields DFD. Pentane is chosen as the trapping solvent because it is completely transparent to 355 nm UV light, ensuring zero background interference during photolysis.

Step-by-Step Procedure:

• System Setup: Assemble a two-neck flask connected to a vacuum line (1 Torr) leading to a Schlenk trap submerged in liquid nitrogen (77 K). Pre-load the Schlenk trap with 5.0 mL of anhydrous, degassed pentane.

• Reagent Mixing: In the two-neck flask, suspend an excess of anhydrous Lithium Fluoride (LiF) and 15-crown-5 ether in dry HMPA. Heat the suspension to 55 °C.

• Precursor Addition: Slowly add a solution of 2,4-dinitrophenoxyfluorodiazirine (dissolved in HMPA) to the heated suspension via a syringe pump.

• DFD Collection: Effervescence will immediately signal the generation of DFD gas. The vacuum will pull the DFD vapor into the 77 K trap, where it condenses directly into the pentane matrix.

• Validation Check: The concentration of the trapped DFD solution can be verified by UV-Vis spectroscopy (aliquot diluted in pentane), confirming an absorption maximum near 350 nm[3].

Protocol B: Laser Flash Photolysis (LFP) for Kinetic Profiling

This protocol details the generation of :CF2​ pulses to measure reaction kinetics.

Step-by-Step Procedure:

• Sample Preparation: In a highly controlled environment (fume hood with UV shielding), transfer 2.5 mL of the DFD/pentane solution into a quartz cuvette (1 cm path length) equipped with a Teflon-lined septum.

• Substrate Introduction: Inject the target alkene (e.g., tetramethylethylene) into the cuvette to achieve a final alkene concentration of 0.1 to 0.5 M.

• Deoxygenation: Sparge the cuvette with ultra-pure Argon for 10 minutes to remove dissolved oxygen, which can quench excited states or react with radical byproducts.

• Photochemical Activation: Irradiate the sample using a Q-switched Nd:YAG laser tuned to the third harmonic (355 nm, pulse width ~5-8 ns, energy ~20-30 mJ/pulse).

• Transient Detection: Monitor the decay of the transient intermediate using a continuous Xenon arc lamp and a photomultiplier tube coupled to a monochromator. Because :CF2​ lacks strong visible absorption, kinetics are often monitored by introducing a probe molecule (like pyridine) that forms a strongly UV-absorbing ylide with the carbene, or by employing advanced time-resolved IR spectroscopy.

• Validation Check: Plot the pseudo-first-order decay rate constants against alkene concentration. A linear correlation validates that the decay is governed by the bimolecular cycloaddition of the photochemically generated :CF2​ .

Protocol C: Preparative Difluorocyclopropanation (Batch Photoreactor)

For synthetic chemists aiming to isolate difluorocyclopropanated building blocks[1].

Step-by-Step Procedure:

• Reaction Assembly: In a borosilicate glass photoreactor vessel, dissolve 1.0 mmol of the target alkene in 10 mL of the cold DFD/pentane solution (approx. 2.0 mmol DFD).

• Sealing and Purging: Seal the vessel with a pressure-rated PTFE cap and purge the headspace with Argon.

• Irradiation: Place the vessel in a photochemical reactor equipped with 350 nm UV-A lamps (e.g., Rayonet reactor). Irradiate at ambient temperature (20-25 °C) for 2 to 4 hours.

  • Note on Causality: As the reaction proceeds, the internal pressure will rise due to the stoichiometric extrusion of N2​ gas. Ensure the vessel is pressure-rated.

• Workup: Carefully vent the excess N2​ gas in a fume hood. Concentrate the pentane solution under reduced pressure (careful not to evaporate volatile cyclopropane products).

• Validation Check: Analyze the crude mixture via 19F NMR. The appearance of a characteristic AB quartet (or a singlet, depending on symmetry) in the high-field region (-120 to -150 ppm) confirms the successful formation of the gem-difluorocyclopropane ring.

References

• [4] Moss, R. A., et al. (2009). A New Synthesis of Difluorodiazirine and the Absolute Reactivity of Difluorocarbene. Journal of the American Chemical Society, 131(6), 2128-2130. URL:[Link]

• [2] Matta, C. F., et al. (2016). Difluorodiazirine (CF2N2): a quantum mechanical study of the electron density and of the electrostatic potential in the ground and excited electronic states. Chemical Physics Letters, 655-656, 96-102. URL: [Link]

• [3] Robin, M.B., et al. (1967). Electronic states of the azoalkanes. MPI-Mainz UV/VIS Spectral Atlas of Gaseous Molecules of Atmospheric Interest (Data Extract). URL:[Link]

• [1] Beilstein Journal of Organic Chemistry (2021). The preparation and properties of 1,1-difluorocyclopropane derivatives. URL:[Link]

Sources

• 1. BJOC - The preparation and properties of 1,1-difluorocyclopropane derivatives [beilstein-journals.org]
• 2. researchgate.net [researchgate.net]
• 3. The MPI-Mainz UV/VIS Spectral Atlas of Gaseous Molecules of Atmospheric Interest [uv-vis-spectral-atlas-mainz.org]
• 4. pubs.acs.org [pubs.acs.org]

Safe handling and storage protocols for 3,3-difluorodiazirine gas

Application Note: Advanced Safety Protocols for the Handling, Storage, and Utilization of 3,3-Difluorodiazirine

Audience: Principal Investigators, Application Scientists, and Drug Development Professionals Document Type: Technical Protocol & Safety Grounding Guide

Introduction and Mechanistic Grounding

3,3-Difluorodiazirine (CF₂N₂) is a highly specialized, reactive gas primarily utilized as a precursor for the difluorocarbene radical (:CF₂) in advanced organic synthesis and photoaffinity labeling (PAL) for drug target identification [1]. While it possesses no dipole moment in its ground electronic state (S₀), excitation to its first singlet state (S₁) induces a significant dipole moment, triggering rapid decomposition [2].

The primary hazard of 3,3-difluorodiazirine lies in its thermodynamic instability. Upon exposure to ultraviolet light or elevated temperatures, the diazirine ring undergoes irreversible photolytic or pyrolytic decomposition, yielding the highly reactive :CF₂ radical and extruding nitrogen gas (N₂) [2]. If this occurs in a sealed, unmonitored vessel, the rapid volumetric expansion of N₂ presents a severe overpressurization and explosion risk. Therefore, handling protocols must be treated as self-validating systems where environmental controls, temperature regulation, and light attenuation are continuously verified.

Physicochemical & Hazard Profile

To establish a safe working environment, researchers must first understand the quantitative thresholds of the reagent. The following table summarizes the critical data driving our handling rationale.

Parameter	Value / Characteristic	Safety Implication & Causality
Chemical Formula	CF₂N₂	High fluorine content requires compatible inert materials (e.g., PTFE, stainless steel).
Physical State (Standard)	Gas	Requires specialized gas-tight manifolds and continuous fume hood ventilation.
Decomposition Trigger	UV Light / Heat	Ambient light can initiate radical formation. Absolute UV-shielding is mandatory.
Byproducts	:CF₂ (radical), N₂ (gas)	Rapid N₂ evolution causes pressure spikes. Systems must have pressure-relief valves.
Toxicity	High (Inhalation)	Radical intermediates are highly reactive with biological macromolecules.

Logical Workflow for Reactive Gas Handling

The following diagram maps the critical decision points and fail-safes required when manipulating 3,3-difluorodiazirine. Every step is designed to preemptively mitigate thermal or photolytic initiation.

Logical workflow for the safe handling and storage of 3,3-difluorodiazirine.

Step-by-Step Methodologies

The following protocols are engineered to isolate the operator from the gas while preventing premature decomposition.

Protocol A: System Preparation and Handling

Causality Check: Because ambient light and room temperature can cause spontaneous N₂ extrusion, the entire fluidic pathway must be pre-chilled and optically isolated prior to introducing the gas.

• Environmental Isolation: Conduct all operations within a certified, high-velocity fume hood equipped with a blast shield.

• Optical Shielding: Wrap all reaction vessels, transfer lines, and storage ampoules in heavy-duty aluminum foil or utilize certified amber-coated glassware. Ensure laboratory overhead lights are fitted with UV-blocking filters.

• Manifold Purging: Connect the reaction vessel to a Schlenk line or dedicated gas manifold. Purge the entire system with ultra-high purity (UHP) Argon or Nitrogen for a minimum of 15 minutes to remove trace moisture and oxygen, which can cause unpredictable side reactions with carbene intermediates.

• Temperature Equilibration: Submerge the receiving vessel in a cryogenic bath (e.g., dry ice/acetone at -78°C). Rationale: Lowering the kinetic energy of the system suppresses the thermal decomposition pathway of the diazirine ring.

• Controlled Transfer: Introduce the 3,3-difluorodiazirine gas slowly using a precision mass flow controller. Monitor system pressure continuously. If pressure exceeds the calculated ideal gas expansion rate, immediately halt the transfer, as this indicates premature decomposition.

Protocol B: Safe Storage and Decommissioning

Causality Check: Long-term storage of diazirines in the gas phase increases the risk of catastrophic failure due to slow auto-decomposition.

• State Conversion (If Applicable): Whenever feasible for the experimental design, dissolve the gas in a cold, inert, degassed solvent (e.g., dry dichloromethane or toluene) to reduce vapor pressure and stabilize the compound.

• Vessel Requirements: Store the gas or solution in a pressure-rated, heavy-walled glass ampoule or a specialized stainless-steel cylinder equipped with a rupture disk.

• Storage Conditions: Place the sealed, light-protected vessel in an explosion-proof freezer maintained at or below -20°C.

• Decontamination/Quenching: To safely dispose of residual 3,3-difluorodiazirine in transfer lines, vent the lines through a scrubber system containing a chilled, dilute solution of a reactive alkene (to trap the carbene) or allow it to safely photolyze under controlled, highly ventilated conditions where the N₂ gas can safely dissipate without pressurizing.

References

• Fishing for Drug Targets: A Focus on Diazirine Photoaffinity Probe Synthesis ResearchGate[Link]

• Difluorodiazirine (CF2N2): a quantum mechanical study of the electron density and of the electrostatic potential in the ground and excited electronic states ResearchGate[Link]

Advanced Application Note: Utilizing 3H-Diazirine, 3,3-difluoro- in Photoaffinity Labeling

Executive Summary

Photoaffinity labeling (PAL) is a cornerstone technique in chemical biology and drug development, used to map small molecule–protein interactions, identify off-target effects, and elucidate binding site topologies. While alkyl diazirines have historically been utilized as photophores due to their small steric footprint, recent mechanistic studies have exposed a critical flaw: they frequently isomerize into reactive diazo intermediates[1]. These intermediates selectively esterify acidic amino acids in a pH-dependent manner, leading to "pseudo-PAL" artifacts[2].

To circumvent this bias, the field has increasingly turned to the 3H-Diazirine, 3,3-difluoro- core (and its aryl derivatives)[3]. As a Senior Application Scientist, I have designed this guide to detail the mechanistic advantages of difluorodiazirines and provide a robust, self-validating protocol for their use in target identification workflows.

Mechanistic Insights: The Difluorodiazirine Advantage

The choice of photophore strictly dictates the integrity of spatial labeling. When an alkyl diazirine is irradiated, a significant fraction bypasses the desired carbene formation and instead isomerizes into a long-lived, electrophilic diazo species[1]. This species can diffuse away from the primary binding site until it encounters a protonated carboxylic acid (e.g., Glutamate or Aspartate), creating a false-positive binding signal heavily skewed by the local pH and the protein's electrostatic surface[2].

By incorporating the 3,3-difluoro-3H-diazirine moiety, the strong electron-withdrawing nature of the fluorine atoms stabilizes the diazirine ring against thermal and photochemical isomerization to the diazo state[4]. Upon UV irradiation (typically 350–365 nm), difluorodiazirines rapidly and almost exclusively extrude nitrogen gas to generate a highly reactive singlet carbene[1]. This carbene undergoes instantaneous insertion into proximal C-H, N-H, or O-H bonds. The result is a pH-independent, proximity-driven covalent linkage that accurately reflects the true binding pocket without acidic residue bias[2].

Photolysis mechanism: Difluorodiazirine vs. Alkyl diazirine in PAL.

Comparative Reactivity Profile

To summarize the quantitative and mechanistic differences, the table below contrasts standard alkyl diazirines with the difluorodiazirine core:

Property	Alkyl Diazirines	3,3-Difluoro-3H-Diazirine Core
Primary Reactive Species	Carbene & Diazo Intermediate	Singlet Carbene
Labeling Mechanism	True PAL + Pseudo-PAL	True PAL (Direct Insertion)
pH Dependence	High (Increased at acidic pH)	None (pH-Independent)
Residue Bias	Acidic Amino Acids (Glu, Asp)	Unbiased (Strictly proximity-driven)
Intermediate Half-Life	Long (Diazo can persist and diffuse)	Extremely Short (Instantaneous reaction)

Experimental Protocol: In Vitro Photoaffinity Labeling

This methodology outlines the in vitro labeling of a target protein using a difluorodiazirine-conjugated probe equipped with an alkyne handle for downstream bioorthogonal click chemistry.

Step-by-step workflow for photoaffinity labeling using difluorodiazirine probes.

Step 1: Probe Incubation & Equilibrium

• Prepare a 10 mM stock of the difluorodiazirine-conjugated probe in anhydrous DMSO.

• Dilute the probe into the target protein sample (e.g., 1–10 µM protein in 50 mM HEPES, 150 mM NaCl, pH 7.4). Ensure the final DMSO concentration remains ≤1% to prevent protein denaturation.

• Incubate in the dark at room temperature for 30–60 minutes to reach thermodynamic binding equilibrium.

Causality Insight: HEPES is preferred over phosphate buffers. While difluorodiazirines are highly resistant to buffer interference, phosphate can sometimes act as a competitive nucleophile for less stable photophores[2].

Step 2: UV Photolysis (Crosslinking)

• Transfer the sample to a shallow 96-well glass-bottom plate or a quartz cuvette to maximize UV penetrance.

• Irradiate at 365 nm (using a UV crosslinker, ~2–4 J/cm²) for 10–15 minutes.

• Keep the sample on an ice block during irradiation.

Causality Insight: 365 nm is the optimal wavelength for diazirine activation. It provides enough energy to extrude nitrogen gas while remaining above the absorption maxima of aromatic amino acids (Tryptophan/Tyrosine), thereby preventing direct UV-induced protein degradation. Cooling on ice prevents thermal denaturation during prolonged exposure.

Step 3: Bioorthogonal Conjugation (CuAAC)

To visualize the covalent adduct, append a fluorophore using Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC):

• Add reagents sequentially to the crosslinked sample to reach the following final concentrations:

  • Azide-Fluorophore (e.g., Azide-Fluor 488): 100 µM

  • THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine): 1 mM

  • CuSO₄ : 1 mM

  • Sodium Ascorbate (Freshly prepared): 5 mM

• React for 1 hour at room temperature in the dark.

Causality Insight: The THPTA ligand is critical. It coordinates and stabilizes the catalytic Cu(I) species generated by sodium ascorbate, preventing the generation of reactive oxygen species (ROS) that would otherwise degrade the protein backbone or bleach the fluorophore.

Step 4: Precipitation and Analysis

• Quench the reaction by adding 4 volumes of cold methanol, 1 volume of chloroform, and 3 volumes of water. Vortex and centrifuge at 14,000 x g for 5 minutes.

• Discard the supernatant, wash the protein pellet twice with cold methanol to remove unreacted probe and fluorophore.

• Resuspend the pellet in 1X SDS loading buffer, boil for 5 minutes, and resolve via SDS-PAGE.

• Visualize via in-gel fluorescence scanning (e.g., Typhoon scanner).

Trustworthiness: The Self-Validating System

To ensure this protocol is a self-validating system, you must run a Competitive Binding Control alongside your primary experiment.

In parallel with Step 1, prepare an identical sample containing the target protein, the difluorodiazirine probe, and a 10- to 50-fold molar excess of the unlabeled native ligand . A successful, target-specific PAL experiment will show a near-complete loss of fluorescent signal in this control lane. If the signal persists, the difluorodiazirine probe is labeling non-specific surface residues, indicating that the probe concentration is too high or the wash stringency must be increased.

References

• Title: Labeling Preferences of Diazirines with Protein Biomolecules Source: Journal of the American Chemical Society (ACS) URL: [Link]

• Title: 3H-Diazirine, 3,3-difluoro- (Compound CID 136497) Source: PubChem (National Institutes of Health) URL: [Link]

• Title: Fluorous Aryldiazirine Photoaffinity Labeling Reagents Source: Organic Letters (ACS) URL: [Link]

Sources

• 1. Labeling preferences of diazirines with protein biomolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 3H-Diazirine, 3,3-difluoro- | CF2N2 | CID 136497 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Microwave-Assisted Synthesis Involving 3,3-Difluorodiazirine and in situ Difluorocarbene Generation

Executive Summary

The incorporation of the gem-difluoromethylene (–CF₂–) moiety is a highly privileged strategy in modern drug development. Acting as a lipophilic bioisostere for ethereal oxygen, carbonyl groups, and secondary amines, the –CF₂– group dramatically improves metabolic stability and membrane permeability. The most direct synthetic route to gem-difluorocyclopropanes and difluoromethylated heteroatoms involves the generation and trapping of difluorocarbene (:CF₂).

While 3,3-difluorodiazirine (CF₂N₂) is an exceptionally atom-economical precursor—extruding only nitrogen gas as a byproduct—pure difluorodiazirine is notoriously explosive and hazardous to handle in batch[1]. This application note details a modern, field-proven protocol that leverages Microwave-Assisted Organic Synthesis (MAOS) to safely drive the in situ generation and immediate decomposition of 3,3-difluorodiazirine (and its related transient precursors) into difluorocarbene, enabling rapid and safe difluorocyclopropanation[2].

Mechanistic Grounding & Causality

To successfully execute this protocol, scientists must understand the electronic and thermodynamic causality governing the reaction:

• Electronic Structure of Difluorocarbene: Unlike methylene (:CH₂), difluorocarbene exists predominantly in a singlet ground state. This is caused by the thermodynamic stabilization provided by the highly electronegative fluorine atoms; their lone-pair electrons back-donate into the empty p-orbital of the carbenic carbon[1]. Consequently, :CF₂ acts as an electrophilic singlet carbene, reacting with electron-rich alkenes via a concerted, asynchronous[2+1] cycloaddition.

• The Microwave Kinetic Advantage: The thermal decomposition of difluorodiazirine requires significant energy (historically >165 °C)[1]. Under conventional convective heating, the slow temperature ramp can lead to the dangerous accumulation of the explosive diazirine intermediate. Microwave irradiation provides rapid, volumetric dielectric heating. This ensures that as soon as the diazirine is generated in situ (e.g., from diazidodifluoromethane or related halocarbene sources), it immediately overcomes the activation barrier to extrude N₂, keeping the steady-state concentration of the explosive intermediate near zero[2].

• Suppression of Side Reactions: Because MAOS accelerates the reaction rate, the desired [2+1] cycloaddition outcompetes the dimerization of difluorocarbene into tetrafluoroethylene gas, a common yield-limiting side reaction in conventional thermal setups[3].

Mechanistic pathway of microwave-assisted difluorocyclopropanation via difluorodiazirine.

Quantitative Method Comparison

The table below summarizes the empirical advantages of transitioning from conventional thermal generation to microwave-assisted in situ protocols for difluorocarbene transfer[1],[2].

Parameter	Conventional Thermal Heating	Microwave-Assisted Synthesis (MAOS)	Scientific Causality
Reaction Time	4 to 24 hours	5 to 15 minutes	Volumetric dielectric heating rapidly overcomes the activation barrier for N₂ extrusion.
Temperature	>165 °C (Reflux)	100 °C – 150 °C (Sealed)	Pressurized sealed vessels allow solvents to be heated far beyond their atmospheric boiling points.
Safety Profile	High Risk (Accumulation)	Low Risk (Steady-State Control)	Immediate decomposition of the diazirine intermediate prevents explosive accumulation.
Average Yield	40% – 60%	75% – 95%	Rapid reaction kinetics outcompete the dimerization of :CF₂ into tetrafluoroethylene.

Experimental Protocol: Microwave-Assisted Difluorocyclopropanation

This protocol describes a self-validating workflow for the difluorocyclopropanation of an electron-rich alkene using an in situ difluorodiazirine/difluorocarbene precursor (such as a difluoromethyl sulfonium ylide or diazidodifluoromethane derivative)[3],[2].

Reagents & Equipment

• Substrate: Electron-rich alkene (e.g., styrene derivative) (1.0 equiv, 0.5 mmol).

• Carbene Precursor: in situ difluorodiazirine generator (e.g., diazidodifluoromethane or equivalent) (1.5 equiv, 0.75 mmol)[2].

• Solvent: Anhydrous 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF) (4.0 mL). Causality: Polar solvents couple efficiently with microwave frequencies, ensuring rapid heating.

• Equipment: Dedicated microwave synthesizer (e.g., CEM Discover or Anton Paar Monowave) with real-time pressure and IR temperature monitoring. Heavy-walled 10 mL microwave vials with crimp-sealed silicone/PTFE septa.

Step-by-Step Methodology

Step 1: Reagent Assembly & Atmosphere Control

• To an oven-dried 10 mL microwave vial equipped with a magnetic stir bar, add the alkene substrate (0.5 mmol) and the carbene precursor (0.75 mmol).

• Add 4.0 mL of anhydrous DCE.

• Causality & Safety: Purge the vial with Argon for 3 minutes. Oxygen can intercept carbenes to form phosgene derivatives; inert atmosphere is critical for high yields[4]. Seal the vial immediately with a PTFE-lined crimp cap.

Step 2: Microwave Irradiation

• Place the sealed vial into the microwave synthesizer cavity.

• Program the reactor:

  • Target Temperature: 150 °C

  • Ramp Time: 2 minutes

  • Hold Time: 15 minutes

  • Cooling: Active compressed air cooling to 35 °C post-reaction.

• Self-Validating Checkpoint (Pressure Curve): Monitor the real-time pressure curve on the instrument interface. A successful reaction is characterized by a logarithmic pressure increase plateauing at ~3–6 bar, corresponding to stoichiometric N₂ evolution from the diazirine intermediate. A flat pressure curve indicates precursor failure, while a sudden, vertical spike (>10 bar) warns of thermal runaway (the instrument will auto-abort).

Step 3: Venting and Workup

• Once the vial has cooled to <35 °C, transfer it to a well-ventilated fume hood.

• Safety Critical: Carefully pierce the septum with a 20-gauge needle attached to an empty syringe barrel to vent the pressurized N₂ gas.

• Transfer the crude mixture to a round-bottom flask and concentrate under reduced pressure.

Step 4: Purification and Analytical Validation

• Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient).

• Self-Validating Checkpoint (NMR): Analyze the purified product via ¹⁹F NMR. The disappearance of the precursor fluorine signal and the appearance of a characteristic AB or A₂ multiplet between -120 to -150 ppm definitively confirms the formation of the gem-difluorocyclopropane ring[5].

Step-by-step experimental workflow for microwave-assisted difluorocarbene generation.

References

• The preparation and properties of 1,1-difluorocyclopropane derivatives Source: nih.gov URL:1

• Difluorocarbene Generation via a Spin-Forbidden Excitation under Visible Light Irradiation Source: acs.org URL:3

• From boom to bloom: synthesis of diazidodifluoromethane, its stability and applicability in the 'click' reaction Source: rsc.org URL:2

• Diazirines: Carbene Precursors Par Excellence | Accounts of Chemical Research Source: acs.org URL:4

Sources

• 1. The preparation and properties of 1,1-difluorocyclopropane derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. From boom to bloom: synthesis of diazidodifluoromethane, its stability and applicability in the ‘click’ reaction - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC05128A [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Difluorocarbene Yield from 3,3-Difluoro-3H-diazirine Photolysis

Welcome to the Technical Support and Troubleshooting Center for difluorocarbene ( :CF2​ ) generation via the photolysis of 3,3-difluoro-3H-diazirine (difluorodiazirine). This guide is designed for researchers and drug development professionals seeking to maximize CF2​ transfer efficiency in cross-coupling, difluoromethylation, and cyclopropanation workflows.

Difluorodiazirine is a highly efficient, atom-economical precursor that cleanly extrudes nitrogen gas upon UV irradiation to yield singlet difluorocarbene[1]. However, the extreme reactivity of the generated carbene requires precise control over photolytic conditions to prevent undesired side reactions.

Diagnostic Workflow: Identifying Yield Limiters

When your CF2​ trapping yields are sub-optimal, the first step is to analyze the crude reaction mixture via 19F -NMR or GC-MS. The specific byproducts formed will dictate the necessary corrective actions.

Fig 1. Diagnostic flowchart for troubleshooting low difluorocarbene yields.

Core Troubleshooting Guides

Q: Why is my reaction producing large amounts of tetrafluoroethylene ( C2​F4​ ) instead of the desired product?

A: Your steady-state concentration of difluorocarbene is too high. Singlet difluorocarbene is highly electrophilic. If the rate of photolytic generation exceeds the rate of bimolecular trapping by your substrate, the carbenes will undergo diffusion-controlled dimerization to form C2​F4​ [2].

• The Fix: Decrease the photon flux (lower the laser power or UV lamp intensity) or use a syringe pump to slowly introduce the difluorodiazirine into the irradiated reaction vessel. This maintains a low steady-state concentration of :CF2​ , favoring the pseudo-first-order reaction with your substrate over second-order dimerization.

Q: I am detecting difluoroformaldehyde azine ( CF2​=N−N=CF2​ ) in my 19F -NMR. How do I prevent this?

A: The generated carbene is reacting with the unphotolyzed precursor. Because difluorodiazirine contains nucleophilic nitrogen atoms, it can act as a trap for its own carbene[2]. This typically occurs when the substrate concentration is too low or the substrate is sterically hindered/electron-deficient, making it a poor competitor for the carbene.

• The Fix: Increase the concentration of your trapping substrate (use 5–10 equivalents relative to the diazirine). Alternatively, ensure complete and rapid irradiation of the reaction volume by using a flow-chemistry setup with a narrow pathlength, minimizing the time :CF2​ coexists with unreacted diazirine.

Q: My conversion is extremely low, and most of the difluorodiazirine remains unreacted. What is wrong?

A: Inefficient excitation due to incorrect wavelength or vessel material. Difluorodiazirine undergoes an n→π∗ transition that peaks in the near-UV range (~350 nm). If you are using standard borosilicate glass (which attenuates UV transmission) or an mismatched light source, the quantum yield of nitrogen extrusion will plummet.

• The Fix: Switch to a 350 nm or 355 nm UV-LED/Nd:YAG laser source. Ensure all reaction vessels are made of fused quartz, which is highly transparent down to 200 nm.

Mechanistic Pathway of Difluorodiazirine Photolysis

Understanding the causality of byproduct formation requires a clear view of the photolytic decay pathways. The diagram below illustrates how the excited state partitions between productive trapping and parasitic side reactions.

Fig 2. Photolytic mechanism of difluorodiazirine and competing carbene reaction pathways.

Optimization Parameters & Quantitative Data

To establish a self-validating system, compare your current reaction parameters against the optimized baseline parameters summarized in the table below.

Parameter	Sub-Optimal Condition	Optimized Condition	Mechanistic Rationale
Wavelength	< 300 nm (Broadband)	350 nm – 355 nm	Targets the n→π∗ transition specifically; prevents substrate degradation[1].
Solvent	Alcohols, THF, Amines	Pentane, Hexane, DCM	Protic/nucleophilic solvents will trap :CF2​ to form difluoromethyl ethers/amines[3].
Precursor Conc.	> 0.5 M (Batch)	< 0.1 M (or Flow)	High concentrations exponentially increase the rate of bimolecular C2​F4​ dimerization[2].
Substrate Ratio	1:1 (Substrate:DFD)	5:1 to 10:1	Mass action favors the desired cross-coupling over azine formation[2].
Temperature	> 25 °C	-78 °C to 0 °C	Low temperatures stabilize the carbene in the solvent cage, increasing trapping lifetime[1].

Standard Operating Protocol: Laser Flash Photolysis (LFP) for CF2​ Trapping

This step-by-step methodology ensures high-fidelity generation and trapping of difluorocarbene while minimizing dimerization.

Materials Required:

• 3,3-difluoro-3H-diazirine (Stored at -20 °C, handle with care).

• Target substrate (e.g., an electron-rich alkene).

• Anhydrous, degassed Pentane or Dichloromethane (DCM).

• Quartz photolysis cell (10 mm pathlength).

• 355 nm Nd:YAG laser (or 350 nm continuous UV-LED array).

Step-by-Step Methodology:

• Preparation of the Substrate Solution: In a glovebox, dissolve the target substrate in anhydrous pentane to achieve a concentration of 0.5 M.

• Degassing: Transfer the solution to the quartz photolysis cell. Degas the solution via three freeze-pump-thaw cycles to remove dissolved oxygen, which can react with carbenes to form carbonyl fluoride ( COF2​ ).

• Precursor Addition: Inject 3,3-difluoro-3H-diazirine into the cell to achieve a final concentration of 0.05 M (maintaining a 10:1 Substrate-to-Precursor ratio). Seal the cell under an argon atmosphere.

• Temperature Equilibration: Mount the quartz cell in a temperature-controlled block set to 0 °C. Allow 10 minutes for thermal equilibration.

• Photolysis: Irradiate the sample using a 355 nm Nd:YAG laser (typical pulse energy: 20-30 mJ/pulse, 10 Hz). For continuous UV-LEDs, irradiate at 50-100 mW/cm² with vigorous stirring to ensure uniform photon distribution.

• Monitoring: Monitor the reaction via 19F -NMR. The disappearance of the diazirine peak and the appearance of the product peak (typically around -130 to -150 ppm for difluorocyclopropanes) indicates successful conversion.

• Workup: Once the precursor is consumed, vent the nitrogen gas byproduct. The crude mixture can be directly concentrated under reduced pressure.

Frequently Asked Questions (FAQs)

Q: Can I use thermal decomposition instead of photolysis? A: Yes, difluorodiazirine can be pyrolyzed, but this requires temperatures exceeding 125 °C[2]. At these temperatures, many complex organic substrates or drug intermediates will degrade. Photolysis allows for carbene generation at cryogenic to ambient temperatures, preserving substrate integrity.

Q: Is difluorodiazirine safe to scale up? A: Diazirines are high-energy compounds. While difluorodiazirine is more stable than many non-fluorinated diazo compounds, it poses an explosion hazard if concentrated or heated abruptly. Scale-up should strictly utilize continuous-flow photochemistry rather than large batch reactors to minimize the active volume of the energetic precursor.

Q: Why does my product yield drop when using electron-deficient alkenes? A: Singlet difluorocarbene is inherently electrophilic due to the empty p-orbital on the carbon atom. It reacts rapidly with electron-rich π -systems (e.g., enol ethers, styrenes) but sluggishly with electron-deficient alkenes (e.g., acrylates). For electron-deficient substrates, consider using a nucleophilic CF2​ source instead.

Sources

• 1. A new synthesis of difluorodiazirine and the absolute reactivity of difluorocarbene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Safe Synthesis and Handling of 3H-Diazirine, 3,3-difluoro-

Foreword from the Senior Application Scientist: Welcome to the Advanced Synthesis Support Center. In drug development and materials science, 3H-Diazirine, 3,3-difluoro- (commonly known as difluorodiazirine) is prized as an exceptionally potent precursor for generating difluorocarbene (:CF2). However, its utility is severely bottlenecked by its explosive instability. This guide moves beyond standard safety data sheets; it deconstructs the thermodynamic causality behind the compound's decomposition and provides field-proven, self-validating protocols to ensure both your safety and synthetic success.

Section 1: Mechanistic Causality of Explosive Decomposition

To prevent an explosion, you must first understand its thermodynamic drivers. Diazirines possess immense inherent ring strain. The cleavage of the N=N bond to extrude nitrogen gas (N2) and generate a carbene is highly exothermic. For difluorodiazirine, if the rate of this exothermic extrusion exceeds the system's capacity for thermal dissipation, a localized hotspot forms. This triggers an auto-catalytic runaway reaction—an explosion.

Mechanistic pathway of difluorodiazirine explosive decomposition and its primary triggers.

Section 2: Troubleshooting Guide & FAQs

Q: Why did my difluorodiazirine sample detonate during Gas-Liquid Chromatography (GLC) purification? A: This is a documented and fatal error. According to Bretherick's Handbook of Reactive Chemical Hazards, difluorodiazirine undergoes explosive decomposition when subjected to the physical and thermal stresses of GLC purification[1].

• Causality: The localized heating from the injection port, combined with frictional pressure changes within the micro-volume of the column, provides enough energy to overcome the activation barrier for N2 extrusion. The rapid, confined expansion of N2 gas causes an instantaneous pressure spike, leading to detonation. Never attempt GLC purification of this compound. Similarly, running gas-phase laser Raman spectroscopy is strictly contraindicated due to localized photonic heating[1].

Q: Our synthetic route requires direct fluorination to produce difluorodiazirine, but we are experiencing violent reactions. What is going wrong? A: Traditional preparations of difluorodiazirine rely on the reductive defluorination cyclization of perfluoroformamidine or bis(difluoroamino)difluoromethane. These pathways require direct fluorination, which produces intermediates that are known in the literature to be "shatteringly explosive"[2].

• Causality: Direct fluorination of nitrogenous precursors often yields N-F bonds that are thermodynamically unstable and prone to homolytic cleavage.

• Solution: If your end goal is simply difluorocyclopropanation (transferring :CF2 to an alkene), bypass the isolation of difluorodiazirine entirely. Use safer, commercially viable organometallic or non-metal sources, such as the thermal decomposition of hexafluoropropylene oxide (HFPO) or sodium bromodifluoroacetate[3].

Q: We must use difluorodiazirine for a specific photochemical study. How do we safely generate difluorocarbene from it? A: Difluorodiazirine is a highly efficient photochemical and thermal source of difluorocarbene. Thermally, it generates :CF2 when heated above 165 °C[3]. However, heating the neat (undiluted) liquid or concentrated gas will result in an explosion.

• Causality: The generation of :CF2 and N2 must be diluted so that the kinetic energy of the extruded gas is absorbed by a surrounding inert medium.

• Solution: Use gas-phase co-pyrolysis with a heavy inert diluent (like Argon), or perform photolysis in a highly dilute, inert solvent matrix at sub-ambient temperatures.

Section 3: Self-Validating Experimental Protocol

Safe Photolytic Cleavage of 3H-Diazirine, 3,3-difluoro- in Solution This protocol utilizes a self-validating feedback loop: the physical evolution of N2 gas is continuously monitored to validate that the decomposition rate remains within safe thermal limits.

• Step 1: Matrix Dilution (The Safety Buffer) Dissolve your target alkene substrate in an inert, UV-transparent solvent (e.g., anhydrous pentane). Introduce difluorodiazirine as a dilute gas stream into the solvent at -20 °C. Causality: The low temperature and high solvent volume act as a thermal sink, ensuring any localized heat from carbene generation is instantly dissipated.

• Step 2: System Purge and Pressure Validation Seal the photoreactor and purge the headspace with Argon for 15 minutes. Connect the reactor exhaust to a calibrated volumetric gas bubbler. Self-Validation: A stable baseline pressure with zero bubble evolution confirms the system is sealed and the diazirine is thermally stable at -20 °C prior to irradiation.

• Step 3: Controlled Photolysis Initiate UV irradiation using a medium-pressure Hg lamp with appropriate filters. Causality: Photons provide the precise activation energy required to cleave the diazirine ring without raising the bulk temperature of the solution[3].

• Step 4: Real-Time Kinetic Monitoring Continuously monitor the gas bubbler. The stoichiometric evolution of N2 gas serves as a direct, real-time metric of the decomposition rate. Self-Validation: If the rate of N2 evolution exceeds the theoretical calculated rate for your light intensity, or if the solvent temperature rises by more than 2 °C, the system is auto-accelerating. Immediate Action: Cut the UV power. The immediate cessation of N2 bubbling will validate that the reaction has safely halted.

Section 4: Quantitative Safety Metrics

The following table summarizes the critical thresholds and triggers that dictate the safe handling of difluorodiazirine.

Parameter	Threshold / Condition	Mechanistic Consequence	Reference
Thermal Decomposition	> 165 °C	Rapid generation of :CF2 and N2; explosive if undiluted.	[3]
GLC Purification	STRICTLY CONTRAINDICATED	Frictional/thermal stress causes immediate detonation.	[1]
Laser Raman Spectroscopy	STRICTLY CONTRAINDICATED	Localized photonic heating triggers explosive runaway.	[1]
Synthetic Intermediates	Direct Fluorination Pathways	Yields N-F intermediates that are "shatteringly explosive".	[2]

References

• The preparation and properties of 1,1-difluorocyclopropane derivatives Source: Beilstein Journal of Organic Chemistry URL:[Link]

• Reactive Chemical Hazards (Bretherick's Handbook) Source: National Academic Digital Library of Ethiopia URL:[Link]

• Unprecedented Chemistry of an Aryloxychlorodiazirine: Generation of a Dihalodiazirine and Diazirinone Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

Sources

• 1. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 2. pubs.acs.org [pubs.acs.org]
• 3. BJOC - The preparation and properties of 1,1-difluorocyclopropane derivatives [beilstein-journals.org]

Technical Support Center: Optimizing UV Wavelength for 3,3-Difluorodiazirine Activation

Welcome to the Application Scientist Knowledge Base. This portal is designed for researchers, chemical biologists, and drug development professionals seeking to optimize carbene-mediated photoaffinity labeling (cmPAL). Below, you will find mechanistic insights, troubleshooting guides, and self-validating protocols to ensure high-fidelity target identification.

Module 1: The Causality of Wavelength Selection

Successful photoaffinity labeling hinges on a delicate balance: delivering enough energy to activate the photophore while preserving the structural integrity of the target protein.

3,3-difluorodiazirine is engineered to absorb in the near-ultraviolet (UVA) region. Upon irradiation at 350–365 nm , the molecule undergoes rapid photolytic decomposition, extruding nitrogen gas and generating a highly reactive singlet difluorocarbene radical (:CF2) [[1]](). This carbene possesses a significant dipole moment in its excited state and instantly inserts into proximal C-H, N-H, or O-H bonds to form an irreversible covalent crosslink 2.

Why 365 nm? Native proteins—specifically those containing aromatic amino acids like tryptophan and tyrosine—absorb strongly at 280 nm and below. Activating probes with short-wave UVC light (e.g., 254 nm) triggers phototoxic backbone cleavage and non-specific protein aggregation. The 350–365 nm wavelength provides the exact excitation energy required to cleave the diazirine N=N bond but safely bypasses the absorption spectra of native proteins, preserving sample integrity 3. Furthermore, photochemical reactions with proteins at this wavelength are highly efficient, typically reaching completion within 15 minutes [[4]]().

Module 2: Quantitative Comparison of Photoreactive Groups

To understand why 3,3-difluorodiazirine is the modern standard, compare its parameters against legacy photophores:

Photoreactive Group	Optimal Wavelength	Reactive Intermediate	Protein Damage Risk	Key Chemical Advantage
3,3-Difluorodiazirine	350–365 nm	Singlet Carbene	Low	Minimal steric bulk; rapid, unbiased C-H/N-H insertion.
Trifluoromethyl Phenyl Diazirine	350–365 nm	Singlet Carbene	Low	High stability; avoids diazo isomerization.
Benzophenone	~350 nm	Diradical	Low	Reversible activation allows multiple excitation cycles.
Simple Aryl Azide	254–265 nm	Nitrene	High	Easy synthesis; primarily amine-reactive but highly phototoxic.

Module 3: Troubleshooting Desk (FAQs)

Q: I am observing high background labeling of off-target proteins, particularly those rich in acidic residues. What is causing this? A: If you are using a standard aliphatic (alkyl) diazirine rather than a fluorinated one, your probe is likely isomerizing into a linear diazo intermediate upon UV irradiation. This diazo species has a longer half-life and acts as an electrophile, preferentially labeling acidic amino acids (glutamate, aspartate) in a pH-dependent manner, leading to false-positive interactome data [[5]](). By upgrading to a 3,3-difluorodiazirine, the electron-withdrawing fluorine atoms destabilize this unwanted diazo intermediate, forcing the reaction pathway directly toward the highly reactive, unbiased singlet difluorocarbene 1.

Q: My crosslinking yield is extremely low (<1%), even after 30 minutes of UV exposure. What is failing? A: Prolonged irradiation cannot compensate for poor experimental geometry or thermal degradation. First, ensure your reaction vessel is UV-transparent; standard borosilicate glass blocks significant amounts of UVA light. Use polypropylene tubes or quartz plates. Second, prolonged exposure (30 mins) with a 100W lamp generates excessive heat. If the sample is not kept on an ice bath, thermal energy will cause the non-covalent probe-protein complex to dissociate before the nanosecond-lifespan carbene can insert. The uncoupled carbene will then rapidly quench by reacting with the bulk aqueous solvent 3.

Q: Why am I seeing massive protein aggregation and degradation on my SDS-PAGE gel after UV crosslinking? A: This is the hallmark of UV-induced phototoxicity caused by using a short-wave UV source. Ensure your lamp is strictly emitting at 365 nm. If you are using a broadband UV lamp without a proper 350–365 nm bandpass filter, UVC wavelengths (e.g., 254 nm) are penetrating your sample, causing radical formation and backbone cleavage.

Module 4: Standard Operating Procedure (SOP)

Self-Validating UV Crosslinking Workflow

To guarantee that your crosslinking protocol is reporting true biological interactions and not artifactual collision events, this SOP integrates a mandatory competitive displacement control.

Phase 1: Complex Formation & Equilibration

• Lysate Preparation: Prepare target protein lysate at a concentration of 1–2 mg/mL in a physiological, amine-free buffer (pH 7.4).

• Validation Setup (Crucial): Split the lysate into two cohorts: Experimental and Competitor Control.

• Pre-incubation: To the Competitor Control cohort, add a 50-fold molar excess of the unmodified parent drug/ligand. Incubate for 30 minutes.

• Probe Addition: Add the 3,3-difluorodiazirine probe (1–10 µM final concentration) to both cohorts. Equilibrate at 4°C for 60 minutes to reach steady-state binding.

Phase 2: Photoactivation 5. Thermal Protection: Transfer all samples into UV-transparent 0.5 mL polypropylene tubes. Submerge the tubes in a shallow ice-water bath. Causality: The ice bath neutralizes the thermal output of the UV lamp, preventing heat-induced dissociation of the probe-target complex. 6. Irradiation: Position a 100W, 365 nm UV lamp exactly 3–5 cm above the open tubes. Irradiate for exactly 5 to 10 minutes 3.

Phase 3: Denaturation & Detection 7. Quenching: Immediately add 10% SDS to a final concentration of 2% in each tube and boil at 95°C for 5 minutes. Causality: SDS denatures the proteins, terminating any non-covalent interactions and exposing the probe's bioorthogonal handle (e.g., an alkyne) for downstream click chemistry 3. 8. Click Chemistry: Perform Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) to attach a fluorescent reporter. 9. Validation Check: Run both cohorts on an SDS-PAGE gel. A successful, target-specific crosslink is validated only if the fluorescent signal in the Competitor Control lane is reduced by >80% compared to the Experimental lane.

Module 5: Reaction Pathway Visualization

Reaction pathway of 3,3-difluorodiazirine photoactivation and target protein crosslinking.

References

• Target Identification by Diazirine Photo-Cross-linking and Click Chemistry - nih.gov - 3

• Diazirine — Grokipedia - grokipedia.com - 1

• Chérif F. MATTA | Professor Chair | Research Profile - researchgate.net -2

• Labeling preferences of diazirines with protein biomolecules - nih.gov - 5

• Charting the Chemical and Mechanistic Scope of Light-Triggered Protein Ligation - acs.org - 4

Sources

• 1. Diazirine — Grokipedia [grokipedia.com]
• 2. researchgate.net [researchgate.net]
• 3. Target Identification by Diazirine Photo-Cross-linking and Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Labeling preferences of diazirines with protein biomolecules - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting 3,3-Difluoro-3H-diazirine Cyclopropanation

Welcome to the Advanced Fluorination Technical Support Center. This guide is engineered for researchers, synthetic chemists, and drug development professionals experiencing low conversion rates during [2+1] cycloadditions utilizing 3,3-difluoro-3H-diazirine.

Unlike standard bench-stable reagents, 3,3-difluoro-3H-diazirine is a highly volatile, potentially explosive gas (bp -91 °C) that requires precise activation to extrude N₂ and generate singlet difluorocarbene (:CF₂)[1]. Success in this workflow demands strict control over reaction physics, activation energy, and substrate electronics.

Part 1: Mechanistic Causality & Reaction Pathways

To troubleshoot effectively, one must understand the frontier molecular orbital (FMO) dynamics of the intermediate. Difluorocarbene is a ground-state singlet. The highly electronegative fluorine atoms pull electron density away from the carbene carbon (-I effect), making it fiercely electrophilic[2]. However, the fluorine lone pairs back-donate into the carbene's empty p-orbital (+M effect), granting it enough stability to be highly selective[1].

Because of this electrophilicity, :CF₂ requires an electron-rich alkene (high HOMO) for an efficient cycloaddition. If the alkene is electron-deficient, the activation energy barrier spikes, and the carbene will rapidly undergo competing side reactions, such as dimerization[2].

Mechanistic pathway of difluorodiazirine activation and competing side reactions.

Part 2: Diagnostic Matrix for Low Conversion

Use the following quantitative and observational data to immediately isolate the root cause of your low conversion rates.

Alkene Electronics	Example Substrate	Relative Reactivity	Primary Failure Mode	Recommended Troubleshooting Action
Electron-Rich	Tetramethylethylene	Very High	Reagent Volatilization	Seal reaction vessel; transition to low-temp photolysis.
Neutral	Cyclohexene	Moderate	Competing Dimerization	Use 5–10x stoichiometric excess of alkene.
Electron-Deficient	Acrylonitrile	Very Low	High Activation Barrier	Abandon diazirine; switch to TFDA/NaF catalytic system[3].

Part 3: Troubleshooting Workflows & FAQs

Troubleshooting logic tree for isolating the root cause of low cyclopropanation conversion.

Ticket #1: "I am seeing zero conversion, and the diazirine is completely gone from the reaction mixture."

Causality & Diagnosis: 3,3-Difluoro-3H-diazirine is a highly volatile gas. If your reaction is conducted in standard glassware at room temperature or under reflux, the reagent will simply vaporize and vent out of the system before it can absorb enough energy to extrude N₂. Solution: You must implement strict physical containment. Conduct the reaction in a heavy-walled sealed glass tube (for photolysis) or a high-pressure autoclave (for thermolysis).

Ticket #2: "The diazirine peak is still visible in the ¹⁹F NMR, but no cyclopropane is forming."

Causality & Diagnosis: Insufficient activation energy. Difluorodiazirine requires significant energy input to break the N=N bond. If using thermolysis, the literature dictates that temperatures must exceed 165 °C to efficiently generate the carbene[1]. If using photolysis, your UV wavelength or intensity may be mismatched with the diazirine's absorption band, or your glassware is filtering out the critical UV spectrum. Solution: Verify your activation source. For thermal activation, ensure the internal temperature of the autoclave reaches >165 °C. For photochemical activation, utilize a medium-pressure mercury lamp and ensure your reaction vessel is made of quartz or specialized borosilicate glass that transmits UV light.

Ticket #3: "My alkene is an acrylate, and conversion is abysmal despite using a sealed tube and intense UV."

Causality & Diagnosis: Frontier Molecular Orbital (FMO) mismatch. As an electrophilic singlet carbene, :CF₂ requires an electron-rich alkene for an efficient cycloaddition[2]. Acrylates possess electron-withdrawing groups that lower the HOMO of the alkene, creating a massive activation energy barrier[2]. Consequently, the generated carbene dimerizes into tetrafluoroethylene rather than reacting with your substrate. Solution: 3,3-difluoro-3H-diazirine is mechanistically unfavorable for this substrate. You must switch to a precursor that generates :CF₂ slowly in the presence of a catalyst, allowing it to trap sluggish alkenes. We recommend Trimethylsilyl fluorosulfonyldifluoroacetate (TFDA) initiated by NaF at 90–130 °C, which has proven highly effective for electron-deficient alkenes like acrylates[3].

Part 4: Self-Validating Experimental Protocol

To ensure trustworthiness in your results, do not rely solely on isolation yields. Use this self-validating protocol utilizing ¹⁹F NMR to track the reaction kinetics in real-time. The fluorine atoms on the diazirine have a drastically different chemical shift compared to the cyclopropane product, providing an internal, self-contained conversion metric.

Step-by-Step Methodology: Photolytic Cyclopropanation

• Preparation & Containment: In a heavy-walled quartz or borosilicate glass tube, dissolve the target alkene (5.0 equivalents) in an inert, non-reactive fluorinated solvent (e.g., Freon-113 or perfluorohexane). Note: Standard organic solvents may undergo C-H insertion side-reactions with the carbene.

• Reagent Loading: Chill the tube to -78 °C using a dry ice/acetone bath. Using a vacuum manifold, carefully condense 3,3-difluoro-3H-diazirine (1.0 equivalent) into the tube. ⚠️ Safety Critical: Difluorodiazirine is an explosive hazard. Always operate behind a blast shield and keep the reagent diluted.

• Sealing & Activation: Flame-seal the tube or secure the pressure cap. Irradiate the sealed vessel with a medium-pressure Hg UV lamp while maintaining the temperature between -78 °C and 0 °C for 4 to 6 hours.

• Validation (¹⁹F NMR Tracking): Carefully vent the tube in a fume hood. Take a 0.1 mL aliquot, dilute in CDCl₃, and analyze via ¹⁹F NMR.

  • Validation Check: Calculate the integration ratio between the disappearing diazirine signal and the appearing upstream multiplet of the 1,1-difluorocyclopropane CF₂ group. If the diazirine signal persists, reseal and extend photolysis. If the diazirine is consumed but product integration is low, refer to the Diagnostic Matrix (Part 2).

References

• The preparation and properties of 1,1-difluorocyclopropane derivatives Source: Beilstein Journal of Organic Chemistry / NIH PMC URL:[Link]

• A Novel and Highly Efficient Synthesis of gem-Difluorocyclopropanes Source: Organic Letters (American Chemical Society) URL:[Link]

• Evolution of Structure and Reactivity in a Series of Iconic Carbenes Source: Journal of the American Chemical Society (American Chemical Society) URL:[Link]

Sources

• 1. The preparation and properties of 1,1-difluorocyclopropane derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing 3,3-Difluorodiazirine Thermolysis

Overview

3,3-Difluorodiazirine (DFD) is a highly effective, albeit volatile, precursor for generating difluorocarbene ( :CF2​ ) [1]. Because :CF2​ is generated in its singlet ground state, it is moderately electrophilic and undergoes rapid, stereospecific [2+1] cycloadditions with alkenes to form gem-difluorocyclopropanes . However, the thermolysis of DFD is frequently plagued by competitive side reactions—primarily carbene dimerization, azine formation, and solvent insertion [2].

This technical guide provides field-proven troubleshooting strategies and self-validating experimental protocols to help researchers maximize target yields and suppress unwanted byproducts.

Reaction pathways of DFD thermolysis showing desired cycloaddition vs. side reactions.

Troubleshooting FAQs

FAQ 1: Why am I seeing high levels of tetrafluoroethylene ( C2​F4​ ) instead of my target product?

Causality: Dimerization to C2​F4​ is a second-order, bimolecular side reaction between two highly reactive :CF2​ intermediates [3]. If the steady-state concentration of :CF2​ is too high, or if your alkene trap is sterically hindered or electron-deficient, self-recombination will outcompete the desired[2+1] cycloaddition . Solution: You must manipulate the reaction kinetics to favor the pseudo-first-order trapping event. Reduce the partial pressure of DFD (e.g., to <50 mm Hg) and use a massive molar excess of your alkene trap. Historical kinetic studies demonstrate that using a 3-molar excess of the trapping agent at 50 mm Hg reduces dimerization and azine formation to approximately 1%[1].

FAQ 2: My reaction mixture contains complex azines and oligomers. How can I prevent this?

Causality: Azines form when the electrophilic singlet carbene attacks the nucleophilic nitrogen of unreacted, intact difluorodiazirine[1]. This occurs when the rate of DFD decomposition is slower than the rate of carbene generation, leading to a high concentration of unreacted precursor in the system. Solution: Transition from a batch reactor to a continuous-flow microreactor or utilize a slow-addition syringe pump protocol. By continuously feeding DFD into a pre-heated reaction zone (125–170 °C), you ensure that DFD decomposes instantly upon entry, maintaining a near-zero steady-state concentration of the intact diazirine.

FAQ 3: How do I select the right solvent for liquid-phase thermolysis?

Causality: Singlet difluorocarbene is stabilized by π -donation from fluorine to carbon, making it moderately electrophilic . However, at the elevated temperatures required for DFD thermolysis (120–170 °C), :CF2​ will readily insert into heteroatom-hydrogen bonds (O-H, S-H, N-H) or react with electron-rich aromatic solvents [3]. Solution: Utilize strictly non-nucleophilic, inert solvents. Perfluorocarbons (e.g., perfluorohexane) or highly deactivated aromatics (e.g., 1,2-dichlorobenzene) are ideal. Ensure the solvent is rigorously dried, as trace water will react with :CF2​ to yield carbon monoxide and hydrogen fluoride.

Decision tree for troubleshooting side reactions during DFD thermolysis.

Data Presentation: Impact of Reaction Parameters

To illustrate the causality of parameter tuning, the following table summarizes the quantitative impact of DFD partial pressure and alkene equivalents on product distribution.

DFD Partial Pressure	Alkene Trap Equivalents	Temperature (°C)	Target Cyclopropane Yield (%)	C2​F4​ / Azine Yield (%)	Kinetic Rationale
200 mm Hg	1.0 eq	150 °C	< 40%	> 60%	High bimolecular collision rate favors dimerization.
50 mm Hg	1.0 eq	150 °C	~ 75%	~ 25%	Reduced DFD concentration limits azine formation.
50 mm Hg	3.0 eq	150 °C	> 98%	~ 1%	Excess trap ensures pseudo-first-order cycloaddition[1].

Experimental Methodology: Self-Validating Continuous-Flow Thermolysis Protocol

This protocol utilizes a continuous-flow setup to minimize steady-state DFD concentration, thereby eliminating azine formation and suppressing dimerization [1].

Step 1: System Preparation and Deoxygenation Assemble a continuous-flow microreactor equipped with a back-pressure regulator (BPR) set to 100 psi to maintain the liquid phase at elevated temperatures. Flush the system with anhydrous, degassed perfluorohexane for 30 minutes. Validation Check: Monitor the effluent via inline moisture sensors; proceed only when H2​O < 10 ppm to prevent HF generation.

Step 2: Reagent Preparation Prepare a dilute solution of 3,3-difluorodiazirine (0.05 M) in perfluorohexane[2]. In a separate vessel, prepare a solution of the target alkene (0.20 M, 4.0 equivalents) in the same solvent.

Step 3: Thermolysis Execution Pre-heat the reactor residence coil to 140 °C. Using dual syringe pumps, inject the DFD solution and the alkene solution into a T-mixer immediately preceding the heated coil. Set the flow rates to achieve a residence time of 15 minutes. Causality: The high temperature ensures immediate unimolecular decomposition of DFD[1], while the 4-fold excess of alkene outcompetes bimolecular carbene recombination.

Step 4: Inline Validation and Mass Balance Route the reactor effluent through an inline IR spectrometer. Validation Check: Monitor the disappearance of the characteristic diazirine N=N stretch (~1631 cm⁻¹) and the absence of the C2​F4​ C-F stretch. The reaction is self-validating if the nitrogen gas evolution (measured via a mass flow meter post-BPR) perfectly matches the molar feed rate of DFD.

Step 5: Isolation Pass the effluent through a cold trap (-78 °C) to condense the target gem-difluorocyclopropane and unreacted alkene. Vent the N2​ byproduct safely into a fume hood.

References

• Neuvar, E. W., & Mitsch, R. A. (1967). Difluorodiazirine. VIII. Kinetics of the thermal decomposition of difluorodiazirine. The Journal of Physical Chemistry, 71(5), 1229-1232. URL: [Link]

• Moss, R. A., Wang, L., & Krogh-Jespersen, K. (2009). A new synthesis of difluorodiazirine and the absolute reactivity of difluorocarbene. Journal of the American Chemical Society, 131(6), 2128-2130. URL: [Link]

• Zheng, J., Lin, J.-H., & Xiao, J.-C. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews, 50(12), 7169-7220. URL: [Link]

• Wang, F., Luo, T., Hu, J., et al. (2011). Recent Advances in the Synthetic Application of Difluorocarbene. Chinese Journal of Chemistry, 29(12), 2749-2763. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. A new synthesis of difluorodiazirine and the absolute reactivity of difluorocarbene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]

🧪 Technical Support Center: 3,3-Difluorodiazirine Storage &amp; Stability

Welcome to the Advanced Reagents Support Center. As a Senior Application Scientist, I have designed this troubleshooting and protocol guide specifically for researchers and drug development professionals handling 3H-Diazirine, 3,3-difluoro- (CAS: 693-85-6).

Handling this reagent requires rigorous adherence to cryogenic and dilution protocols. As a highly volatile gas with a boiling point of −91.3 °C, it is predominantly utilized as a precursor for the singlet difluorocarbene radical (:CF₂) in 1[1]. Because the molecule is unpredictably 2[2], it must strictly be handled and stored in a stabilized solution.

Frequently Asked Questions (Mechanistic Causality)

Q: Why does 3,3-difluorodiazirine spontaneously degrade or explode during standard freezer storage? A: The instability is driven by the extreme angular strain of the three-membered diazirine ring coupled with the thermodynamic driving force of N₂ gas extrusion. When stored as a neat liquid or concentrated gas, any localized thermal or photolytic stress triggers a cycloreversion into difluorocarbene and nitrogen gas. Because this reaction is highly exothermic, the localized heat cannot dissipate, accelerating the decomposition of neighboring molecules and leading to a runaway pressure explosion. Dilution in an inert solvent acts as a critical thermal sink to safely dissipate this heat.

Q: What is the optimal solvent matrix for long-term storage? A: Non-nucleophilic, inert solvents such as dry pentane, hexanes, or perfluorinated solvents are mandatory. The ground electronic state (S₀) of 3,3-difluorodiazirine possesses1[1], making it highly miscible and stable in non-polar hydrocarbon and fluorocarbon matrices.

Troubleshooting Storage Anomalies

Issue A: Unexplained pressure spikes in the storage vessel.

• Causality: Thermal degradation is actively generating N₂ gas.

• Resolution: Immediately verify the freezer temperature. The vessel must be strictly maintained at ≤ −80 °C. If pressure has built up, carefully vent the N₂ in a fume hood through a cold trap. To self-validate the remaining reagent, perform a low-temperature ¹⁹F NMR to quantify the intact diazirine against degradation byproducts.

Issue B: Complete loss of photoaffinity labeling efficacy over time.

• Causality: Photolytic degradation of the diazirine ring prior to the experiment.

• Resolution: 3,3-difluorodiazirine is highly light-sensitive, as it is inherently designed to be 3[3]. Store exclusively in amberized or foil-wrapped vessels.

Quantitative Stability Parameters

Parameter	Value	Mechanistic Implication
Boiling Point	4[4]	Exists as a highly volatile gas at standard conditions; requires cryogenic condensation for safe handling.
Dipole Moment (S₀)	1[1]	Non-polar ground state dictates the use of non-polar, inert solvents for optimal solvation.
Primary Degradants	:CF₂ + N₂	Generates significant gas pressure; necessitates pressure-rated, passivated storage vessels.
Storage Temperature	≤ −80 °C	Thermodynamically suppresses the thermal extrusion of N₂; prevents runaway decomposition.

Standard Operating Procedure (SOP): Long-Term Storage Protocol

To ensure a self-validating and secure storage system, follow this step-by-step methodology when preparing 3,3-difluorodiazirine for long-term archiving:

• Vessel Passivation & Preparation: Acid-wash and rigorously dry a heavy-walled Schlenk tube or a passivated stainless steel cylinder. Ensure the vessel is equipped with a pressure-rated PTFE valve.

• Solvent Degassing: Select an inert solvent (e.g., dry pentane). Degas the solvent using three freeze-pump-thaw cycles. Causality: Removing dissolved oxygen prevents the initiation of radical side-reactions with the highly reactive carbene species.

• Cryogenic Dilution: Submerge the receiving vessel in a liquid nitrogen bath (−196 °C). Condense the 3,3-difluorodiazirine gas directly into the frozen solvent under vacuum. Critical: Calculate the molarity to ensure the final concentration remains below 0.5 M. Causality: Maintaining a dilute solution ensures the solvent can act as an adequate thermal sink, preventing explosive propagation.

• Self-Validation Step: Before sealing, extract a 10 µL aliquot into a pre-chilled NMR tube containing CDCl₃ and an internal standard (e.g., fluorobenzene). Run a baseline ¹⁹F NMR to establish your "Time-Zero" purity metric.

• Sealing and Light Exclusion: Seal the PTFE valve tightly. Wrap the entire vessel in heavy-duty aluminum foil to completely exclude ambient light.

• Monitored Storage: Transfer the vessel to a −80 °C freezer. The freezer must be equipped with a continuous temperature logging system and an audible alarm to warn of thermal deviations.

Stabilization Workflow Visualization

Caption: Logical workflow demonstrating how specific storage mitigations prevent diazirine explosion.

References

• Title: List of gases Source: Wikipedia URL: [Link]

• Title: Evolution of Structure and Reactivity in a Series of Iconic Carbenes Source: ACS Publications (Journal of the American Chemical Society) URL: [Link]

• Title: Design and synthesis of an all-in-one 3-(1,1-difluoroprop-2-ynyl)-3H-diazirin-3-yl functional group for photo-affinity labeling Source: ResearchGate URL: [Link]

• Title: Fishing for Drug Targets: A Focus on Diazirine Photoaffinity Probe Synthesis Source: ResearchGate URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. List of gases - Wikipedia [en.wikipedia.org]

Technical Support Center: Overcoming Solvent Incompatibility in 3,3-Difluorodiazirine Reactions

Welcome to the Advanced Technical Support Center for 3,3-difluorodiazirine applications. 3,3-Difluorodiazirines are premier photoaffinity labeling (PAL) reagents and carbene precursors utilized extensively in target identification and chemical biology. Upon UV irradiation (~350 nm), these compounds extrude nitrogen gas to generate a highly reactive singlet difluorocarbene (:CF2)[1].

However, researchers frequently encounter solvent incompatibility . Because difluorocarbenes are profoundly electrophilic, they readily insert into the O-H or N-H bonds of protic solvents, leading to rapid quenching before target engagement can occur[2]. Furthermore, the inherent lipophilicity of difluorodiazirine probes necessitates the use of organic co-solvents, which can destabilize target proteins or alter binding thermodynamics. This guide provides mechanistic troubleshooting, quantitative compatibility data, and self-validating protocols to resolve these contradictory solvent requirements.

Mechanistic Overview: The Photolysis Pathway

To troubleshoot solvent issues, one must understand the divergent reaction pathways of the diazirine pharmacophore. The diagram below illustrates how solvent choice dictates the fate of the reactive intermediates.

Fig 1. Photolysis pathway of 3,3-difluorodiazirine highlighting solvent quenching and off-target risks.

Troubleshooting Q&A

Q1: My 3,3-difluorodiazirine probe precipitates when added to the aqueous biological buffer. How can I resolve this without using incompatible organic solvents? Causality: The lipophilicity of the difluorodiazirine moiety often causes aggregation in purely aqueous media. While Dimethyl Sulfoxide (DMSO) is the standard solubilizing co-solvent, concentrations exceeding 2% (v/v) alter the dielectric constant of the solution. This disrupts the protein's hydration shell, potentially burying the active site or exposing off-target hydrophobic patches, leading to non-specific aggregation. Solution: Do not exceed 1-2% DMSO in the final assay. If the probe remains insoluble, utilize a biphasic solvent system or introduce a hydrophilic linker (e.g., PEGylation) between the pharmacophore and the diazirine tag. Alternatively, pre-incubate the probe with a carrier protein (like BSA) if your assay format permits, to chaperone the hydrophobic probe into solution.

Q2: I am observing massive off-target labeling and high background noise in my in-gel fluorescence assay. Is the solvent to blame? Causality: Yes, the solvent's pH and composition are likely stabilizing reactive intermediates. During photolysis, diazirines can isomerize into a diazo intermediate before forming the carbene[3]. In aqueous solutions, these diazo intermediates can undergo a "pseudo-PAL" mechanism. Because they are longer-lived than carbenes, they diffuse out of the binding pocket and react selectively with acidic amino acids (Glu, Asp) on the protein surface in a pH-dependent manner[3]. Solution: Shift the pH of your buffer slightly away from the pKa of surface carboxylates (e.g., use pH 7.4 to 8.0) to reduce the protonation state of Glu/Asp residues, thereby mitigating diazo-insertion. Ensure your wash buffers contain mild detergents (e.g., 0.1% Triton X-100) to strip away non-covalently aggregated diazo byproducts.

Q3: My cross-linking yield is less than 1%. Could my solvent be quenching the carbene? Causality: Absolutely. Singlet difluorocarbenes are highly electrophilic. If the binding pocket is solvent-exposed, the local concentration of water (55 M) vastly outcompetes the protein backbone for carbene insertion. The carbene will rapidly insert into the O-H bonds of water or buffer additives (like glycerol or Tris), forming inert hydrates[2]. Solution: Avoid using nucleophilic buffers (Tris) or hydroxyl-rich additives (glycerol, sucrose) during the UV irradiation step. Switch to inert buffers like PBS or HEPES. If the binding site is inherently solvent-exposed, consider redesigning the probe to position the diazirine deeper into the hydrophobic core of the target.

Quantitative Data: Solvent Compatibility Matrix

To prevent carbene quenching and maintain protein integrity, adhere to the following solvent parameters during the photolysis step.

Solvent / Additive	Max Recommended Conc.	Carbene Quenching Risk	Solubilizing Power	Mechanistic Notes & Causality
Water / PBS	>98% (v/v)	High (O-H insertion)	Poor	Ideal for protein stability. Carbenes are rapidly quenched if not shielded by the protein pocket[3].
DMSO	≤ 2% (v/v)	Low	Excellent	DMSO is aprotic and does not quench carbenes, but high levels denature proteins and alter binding Kd.
DMF	≤ 1% (v/v)	Low	Excellent	Similar to DMSO but more prone to generating radical scavengers upon UV exposure. Use fresh.
Methanol / EtOH	0% (Avoid)	Critical (O-H insertion)	Moderate	Alcohols act as potent nucleophiles, immediately trapping the difluorocarbene to form ethers[2].
Tris Buffer	0% (Avoid)	High (N-H / O-H)	N/A	The primary amine and hydroxyl groups in Tris will act as a competitive sink for the carbene.

Validated Experimental Protocols

Protocol: Co-Solvent Optimized Photoaffinity Labeling

This protocol is engineered as a self-validating system . It incorporates internal controls to differentiate true target engagement from solvent-driven aggregation or quenching.

Step 1: Probe Preparation & Solubilization

• Action: Dissolve the 3,3-difluorodiazirine probe in 100% anhydrous DMSO to create a 100x concentrated stock.

• Causality: Anhydrous DMSO prevents premature hydrolysis of the probe. Creating a 100x stock ensures that when spiked into the aqueous buffer, the final DMSO concentration remains exactly 1% (v/v), preserving protein folding.

Step 2: Buffer Degassing

• Action: Sparge the working buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4) with Argon or Nitrogen gas for 15 minutes prior to use.

• Causality: Dissolved molecular oxygen acts as a potent triplet quencher and can react with carbene intermediates to form unwanted carbonyl species, drastically reducing cross-linking efficiency.

Step 3: Incubation & Equilibration

• Action: Add the target protein to the degassed buffer. Spike in the 100x probe stock (Final DMSO = 1%). Incubate in the dark at 4°C for 30 minutes.

• Validation Control: Prepare two parallel control reactions:

  • No-UV Control: To rule out non-covalent aggregation mimicking covalent labeling.

  • Competitor Control: Pre-incubate with a 10x excess of the native, untagged ligand to validate that labeling is active-site directed and not driven by solvent-exposed hydrophobic patches.

Step 4: UV Irradiation

• Action: Transfer the samples to a shallow, UV-transparent multi-well plate. Irradiate at 350 nm (using a Stratalinker or equivalent LED array) for 10–15 minutes on ice.

• Causality: 350 nm specifically excites the n→π∗ transition of the diazirine without causing the oxidative damage to aromatic amino acids (Trp, Tyr) that occurs at 254 nm[1]. Ice prevents thermal degradation of the protein during extended irradiation.

Step 5: Quenching & Validation Analysis

• Action: Immediately quench the reaction by adding 4x Laemmli buffer containing 100 mM DTT. Boil for 5 minutes and resolve via SDS-PAGE for in-gel fluorescence or LC-MS/MS analysis.

Fig 2. Optimized workflow for photoaffinity labeling with integrated solvent controls.

References

1.[1] Title: Fishing for Drug Targets: A Focus on Diazirine Photoaffinity Probe Synthesis Source: researchgate.net URL: [Link]

2.[3] Title: Labeling Preferences of Diazirines with Protein Biomolecules Source: acs.org (American Chemical Society) URL: [Link]

3.[2] Title: Diazirines: Carbene Precursors Par Excellence Source: acs.org (Accounts of Chemical Research) URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

3H-Diazirine, 3,3-difluoro- vs. trifluoromethyl diazirines in photolabeling

As a Senior Application Scientist specializing in chemical biology and drug target deconvolution, I frequently encounter a critical bottleneck in photoaffinity labeling (PAL): the choice of the photoreactive tag dictates the fidelity of your interactome mapping.

For decades, the field has relied on diazirines to covalently trap transient small molecule-protein interactions. However, not all diazirines are created equal. The structural nuances between trifluoromethyl diazirines (TFMDs) and 3H-diazirine, 3,3-difluoro- derivatives (difluorodiazirines) fundamentally alter their photochemistry, target preferences, and impact on the parent drug’s binding affinity.

This guide provides an objective, data-driven comparison of these two fluorinated diazirine classes, detailing the mechanistic causality behind their performance and providing self-validating protocols for your PAL workflows.

Mechanistic Causality: The Role of Fluorination in Diazirine Activation

To understand why fluorination matters, we must examine the photolysis pathway of diazirines. Upon UV irradiation (~350 nm), a diazirine probe can either directly extrude nitrogen to form a highly reactive singlet carbene , or isomerize into a linear diazo intermediate [[1]]().

Unfluorinated alkyl diazirines often form a relatively long-lived, electrophilic diazo isomer. Instead of universal C-H/X-H insertion, this diazo species undergoes a "pseudo-PAL" mechanism, reacting selectively with nucleophilic, acidic amino acids (like glutamate and aspartate) in a highly pH-dependent manner [[1]](). This biases target identification, generating false positives for proteins with negatively charged surface pockets 2.

Figure 1: Photolysis pathway of diazirine probes illustrating carbene and diazo routes.

The Trifluoromethyl (TFMD) Solution

Introducing a trifluoromethyl ( CF3​ ) group—typically as a 3-aryl-3-trifluoromethyl-3H-diazirine—solves the pseudo-PAL problem. The strong electron-withdrawing nature of the CF3​ motif destabilizes the diazo intermediate relative to the carbene, heavily favoring the rapid generation of a singlet carbene 1. This results in true, pH-independent, universal insertion. However, the CF3​ group is bulky and highly lipophilic (significantly increasing LogD), which can drastically alter the aqueous solubility and native binding affinity of the parent drug [[3]]().

The 3,3-Difluoro- "Goldilocks" Approach

To mitigate the steric and lipophilic penalties of TFMDs, researchers have turned to 3,3-difluoro- derivatives (such as aryl-difluorodiazirines or 3-(1,1-difluoroalkyl) motifs) 4. The removal of one fluorine atom reduces the probe's footprint and improves aqueous solubility, while the remaining two fluorine atoms provide sufficient electron-withdrawing capacity to maintain the pH-independent, carbene-driven labeling mechanism 1.

Note on Stability: While aryl-difluorodiazirines and specific "all-in-one" difluoropropynyl tags are highly stable, simple aliphatic difluoromethyl diazirines ( CHF2​ -diazirines) have been shown to suffer from chemical instability, requiring careful structural design 3.

Performance Comparison

The following table synthesizes the quantitative and qualitative performance metrics of these photolabels to guide your probe design.

Parameter	Trifluoromethyl Diazirines (TFMDs)	3,3-Difluoro- / Difluoroalkyl Diazirines	Standard Alkyl Diazirines
Primary Reactive Species	Singlet Carbene	Singlet Carbene	Diazo Isomer & Carbene
pH Dependence	Independent	Independent	Highly Dependent
Target Preference	Universal (C-H, N-H, O-H)	Universal (C-H, N-H, O-H)	Acidic Residues (Glu, Asp)
Lipophilicity (LogD)	High (Increases hydrophobicity)	Moderate (Improved aqueous solubility)	Low
Steric Bulk	High	Moderate	Low
Chemical Stability	Excellent (Bench stable)	Motif-dependent (Aryl- CF2​ is highly stable)	Good

Experimental Workflow & Self-Validating Protocols

To ensure rigorous data collection, your PAL protocol must be a self-validating system . The methodology below incorporates a pH-gradient control. If a probe is reacting via a problematic diazo intermediate, labeling yields will artificially spike at lower pH (e.g., pH 5.8). If it is reacting via a true carbene (as expected for both TFMDs and stable difluorodiazirines), the labeling yield will remain constant across the pH gradient 1.

Figure 2: Standard self-validating workflow for photoaffinity labeling and target analysis.

Step-by-Step Methodology: In Vitro Photoaffinity Labeling

Step 1: Equilibrium Incubation (The pH Validation Check)

• Prepare 10 µM of a model target protein (e.g., Bovine Serum Albumin) in Tris buffer. Crucial: Prepare four separate aliquots adjusted to pH 5.8, 6.6, 7.4, and 8.0.

• Add 50 µM of your synthesized diazirine probe (TFMD or Difluoro-derivative) equipped with a terminal alkyne handle.

• Incubate the mixtures for 30 minutes at 4 °C. Causality: Low temperatures minimize thermal degradation of the probe and halt endogenous protease activity, ensuring the binding equilibrium is reached cleanly.

Step 2: Photoactivation

• Transfer the samples to a 96-well plate positioned on an ice block.

• Irradiate the samples at 350 nm using a UV crosslinker (e.g., 100 W) for 10–15 minutes. Causality: Diazirines absorb optimally at ~350 nm. This specific wavelength safely bypasses the 280 nm absorption maximum of aromatic amino acids (tryptophan, tyrosine), preventing non-specific, UV-induced protein crosslinking. The ice block dissipates the exothermic energy of the UV lamps, preserving protein folding.

Step 3: Bioorthogonal Conjugation (CuAAC Click Chemistry)

• To the irradiated samples, add a freshly prepared click cocktail to achieve final concentrations of: 100 µM Azide-Fluor 488, 1 mM TCEP (reducing agent), 100 µM TBTA (copper ligand), and 1 mM CuSO4​ .

• React for 1 hour at room temperature in the dark. Causality: The alkyne handle on the covalently bound probe reacts with the fluorophore via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), enabling downstream visualization of the protein-probe adduct.

Step 4: Analysis & Validation

• Quench the reaction by adding SDS loading buffer and boiling for 5 minutes.

• Resolve the proteins via SDS-PAGE.

• Image the gel using a fluorescence scanner, then stain with Coomassie Blue to normalize the fluorescence signal against total protein loading. Validation Check: Analyze the normalized fluorescence across the pH gradient. A flat response confirms a carbene-driven mechanism (validating the efficacy of your fluorinated probe), whereas a slope confirms diazo-mediated off-target bias.

References

• Fluorinated Aliphatic Diazirines: Preparation, Characterization, and Photolabeling Studies - ChemRxiv. 3

• Design and synthesis of an all-in-one 3-(1,1-difluoroprop-2-ynyl)-3H-diazirin-3-yl functional group for photo-affinity labeling - ResearchGate. 4

• Labeling Preferences of Diazirines with Protein Biomolecules - ACS Publications.1

• Design and Evaluation of a Cyclobutane Diazirine Alkyne Tag for Photoaffinity Labeling in Cells - ACS Publications. 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. researchgate.net [researchgate.net]

Comparing Difluorocarbene Precursors: 3,3-Difluorodiazirine vs. TMSCF3

Difluorocarbene ( :CF2​ ) is an indispensable reactive intermediate in modern organofluorine chemistry. It is widely utilized to install CF2​ groups as bioisosteres for ethereal oxygen atoms, hydroxyl groups, and carbonyls in pharmaceutical drug development[1]. Historically, generating :CF2​ required harsh conditions, strong bases, or the use of ozone-depleting substances[1].

Today, the selection of a :CF2​ precursor is a critical strategic decision that dictates a reaction's scalability, atom economy, and byproduct profile. This guide provides an objective, data-driven comparison between two premier precursors: the chemically activated liquid TMSCF3 (Ruppert-Prakash reagent) and the photochemically activated gas 3,3-difluorodiazirine (DFD) .

Mechanistic Divergence and Causality

Understanding the fundamental physical chemistry behind how these reagents release :CF2​ is essential for troubleshooting and optimizing reaction conditions.

TMSCF3 (Ruppert-Prakash Reagent)

While traditionally known as a nucleophilic trifluoromethylating agent, TMSCF3 acts as a highly efficient :CF2​ source when treated with specific anionic initiators like TBAT (tetrabutylammonium triphenyldifluorosilicate) or NaI[2]. The mechanism relies on an anionic chain reaction. Nucleophilic attack on the silicon center liberates a transient [CF3​]− anionoid, which subsequently undergoes α -elimination to yield singlet :CF2​ and a fluoride ion[3].

The Causality of Initiator Selection: The choice of initiator fundamentally alters the reaction kinetics. TBAT initiates the reaction at low temperatures (-50 °C to RT) but can cause kinetic auto-inhibition due to the exergonic complexation of the [CF3​]− anionoid with excess TMSCF3[3]. Conversely, using the less basic NaI requires higher temperatures (60–110 °C) but drives a stochastic auto-acceleration[3]. This slower, controlled release of :CF2​ suppresses unwanted dimerization into tetrafluoroethylene (TFE) and maximizes productive cycloaddition with less reactive alkenes[2].

3,3-Difluorodiazirine (DFD)

DFD ( CF2​N2​ ) provides a completely orthogonal, reagent-free activation pathway. Quantum mechanical studies demonstrate that DFD possesses a near-zero dipole moment in its ground electronic state ( S0​ ) due to a precise cancellation between atomic polarization and inter-atomic charge transfer[4].

The Causality of Photolysis: UV irradiation selectively excites the molecule to its first singlet excited state ( S1​ ), inducing a significant dipole moment (~0.97 D)[4]. This electronic reorganization triggers the incipient dissociation of the molecule, cleanly extruding N2​ gas to leave behind highly reactive singlet :CF2​ [4]. Because the only byproduct is inert nitrogen gas, DFD is the premier choice for photoaffinity labeling and precise mechanistic studies where chemical byproducts would interfere.

Mechanistic divergence between chemical activation of TMSCF3 and photolysis of 3,3-difluorodiazirine.

Performance & Application Comparison

When designing a synthetic route, the physical properties and byproduct profiles of the precursor dictate its utility. Below is a quantitative summary comparing the two reagents.

Feature	TMSCF3 (Ruppert-Prakash)	3,3-Difluorodiazirine (DFD)
Physical State	Liquid (bp 85 °C)	Gas (bp -104 °C)
Activation Mode	Chemical (F⁻ or I⁻ initiators)	Photolytic (UV) or Pyrolytic
Typical Temperature	-50 °C to 110 °C[2]	-196 °C (matrix) to RT
Primary Byproducts	TMSF, occasionally TFE[5]	N₂ gas only[4]
Cyclopropanation Yield	50–90% (substrate dependent)[6]	Variable (typically used for trapping)
Safety Profile	Bench-stable, safe handling	Explosive potential, requires gas manifold
Primary Use Case	Scalable synthesis, olefination[2]	Photoaffinity labeling, mechanistic studies[4]

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By monitoring specific visual or spectroscopic milestones, researchers can confirm the success of the :CF2​ generation in real-time.

Protocol A: NaI-Mediated gem-Difluorocyclopropanation using TMSCF3

This protocol leverages the stochastic auto-acceleration of NaI to provide a steady, controlled release of :CF2​ , ideal for electron-neutral or slightly electron-deficient alkenes[3].

• Preparation: Flame-dry a Schlenk flask under an inert argon atmosphere.

• Reagent Loading: Add the alkene substrate (1.0 equiv) and anhydrous sodium iodide (NaI, 2.2 equiv)[2]. Suspend in anhydrous THF.

• Precursor Addition: Inject TMSCF3 (2.5 to 5.0 equiv)[6].

  • Causality Check: A large excess of TMSCF3 is mandatory. Because the intermediate [CF3​]− anionoid can complex with TMSCF3 to inhibit the reaction, excess reagent is required to overcome this kinetic bottleneck[3].

• Activation: Heat the mixture to 60 °C[2].

  • Self-Validation Check: Monitor the reaction via in situ ¹⁹F NMR. The successful generation and trapping of :CF2​ is confirmed by the disappearance of the TMSCF3 doublet (approx. -67 ppm) and the emergence of the gem-difluorocyclopropane multiplet (typically between -130 and -150 ppm).

• Workup: Quench with water, extract with ethyl acetate, and purify via silica gel chromatography.

Protocol B: Photolytic Generation of :CF2 from 3,3-Difluorodiazirine

This protocol is utilized when absolute chemical purity is required, ensuring no transition metals or halide salts interfere with the generated carbene[4].

• Reactor Setup: Assemble a specialized quartz photochemical reactor equipped with a cold finger and a vacuum gas manifold.

• Solvent Preparation: Dissolve the trapping substrate in a UV-transparent, inert solvent (e.g., pentane or perfluorohexane).

• Gas Condensation: Carefully condense CF2​N2​ gas into the reaction mixture at -78 °C.

  • Safety Imperative: DFD is highly strained and potentially explosive. Utilize blast shields and ensure all glassware is free of micro-fissures.

• Irradiation: Irradiate the solution with a medium-pressure Hg lamp (~350 nm) while maintaining low temperatures.

  • Self-Validation Check: The steady evolution of fine gas bubbles ( N2​ ) serves as a direct visual confirmation that the diazirine is undergoing photolytic dissociation to yield singlet :CF2​ [4].

• Isolation: Allow the system to warm to room temperature, vent residual gases through a dedicated scrubber, and evaporate the solvent to yield the crude product.

Step-by-step experimental workflow comparison for TMSCF3 and 3,3-difluorodiazirine.

Strategic Recommendations

For drug development professionals and synthetic chemists focusing on scale, safety, and functional group tolerance , TMSCF3 is unequivocally the superior choice. Its bench-stability and ability to be tuned via initiator selection (TBAT vs. NaI) make it highly versatile for late-stage functionalization and olefination[2].

Conversely, for researchers engaged in chemical biology, photoaffinity labeling, or rigorous mechanistic studies , 3,3-difluorodiazirine remains unmatched. Despite the specialized gas-handling requirements, its ability to generate singlet :CF2​ with zero chemical byproducts (only N2​ ) provides an exceptionally clean reaction environment[4].

References

• Xie, Q., et al. "From C1 to C2: TMSCF3 as a Precursor for Pentafluoroethylation.
• Hu, J., et al. "A Journey of the Development of Privileged Difluorocarbene Reagents TMSCF2X (X = Br, F, Cl) for Organic Synthesis." Accounts of Chemical Research, 2024.
• Hu, M., et al. "gem-Difluoroolefination of Diazo Compounds with TMSCF3 or TMSCF2Br: Transition-Metal-Free Cross-Coupling of Two Carbene Precursors." Journal of the American Chemical Society, 2015.
• Lloyd-Jones, G. C., et al. "Difluorocarbene Generation from TMSCF3: Kinetics and Mechanism of NaI-Mediated and Si-Induced Anionic Chain Reactions." Journal of the American Chemical Society via SciSpace, 2020.
• Prakash, G. K. S., et al. "Synthesis of gem-Difluorinated Cyclopropanes and Cyclopropenes: Trifluoromethyltrimethylsilane as a Difluorocarbene Source.
• Terrabuio, L. A., et al. "Difluorodiazirine (CF2N2): a quantum mechanical study of the electron density and of the electrostatic potential in the ground and excited electronic states.

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3H-Diazirine, 3,3-difluoro- compared to difluorodiazomethane stability

Comparative Guide: 3H-Diazirine, 3,3-difluoro- vs. Difluorodiazomethane as Difluorocarbene Precursors

Executive Summary

Difluorocarbene (:CF₂) is a highly valuable, moderately electrophilic singlet carbene utilized extensively in drug development for gem-difluorocyclopropanation and difluoromethylation. When selecting a diazo-based precursor for :CF₂ generation, chemists must navigate a fascinating structural dichotomy. While the parent diazomethane (CH₂N₂) is more stable than its cyclic isomer diazirine, fluorination completely reverses this paradigm. This guide objectively compares the linear difluorodiazomethane against the cyclic 3H-diazirine, 3,3-difluoro- (difluorodiazirine), detailing the mechanistic causality behind their stability and providing validated experimental workflows for carbene generation.

Mechanistic Causality: The Electronic Reversal of Stability

To understand why 3H-diazirine, 3,3-difluoro- is the exclusive choice for practical applications, we must examine the electronic effects of fluorine substitution on the potential energy surface of the isomers.

Difluorodiazomethane (Linear CF₂N₂): In the linear diazo configuration, the strong electron-withdrawing nature of the gem-difluoro group severely destabilizes the charge distribution of the diazo dipole ([C]⁻-[N]⁺≡[N]). Ab initio computational studies at the MP2/6-31G* and CCSD(T) levels reveal a critical flaw: difluorodiazomethane is not a viable, isolable species[1]. The molecule possesses no kinetic barrier to exothermic dissociation. If formed, it undergoes spontaneous, barrierless decomposition into difluorocarbene and nitrogen gas[2].

3H-Diazirine, 3,3-difluoro- (Cyclic CF₂N₂): In stark contrast, the cyclic isomer forces the nitrogen atoms into a strained three-membered ring. While the molecule is thermodynamically high in energy due to ring strain, the concerted thermal ring-opening required to extrude N₂ is symmetry-forbidden under Woodward-Hoffmann rules. This electronic constraint imposes a massive kinetic activation barrier[2]. Consequently, difluorodiazirine is a kinetically trapped, stable gas at standard temperature and pressure (STP) that requires targeted thermal energy or ultraviolet (UV) photolysis to release the carbene[3].

Fig 1. Divergent dissociation pathways of CF2N2 isomers to difluorocarbene.

Quantitative Stability Comparison

The following table summarizes the theoretical and practical performance metrics of both isomers, demonstrating why the cyclic form is the only viable synthetic reagent.

Property	3H-Diazirine, 3,3-difluoro- (Cyclic)	Difluorodiazomethane (Linear)
Chemical Formula	CF₂N₂	CF₂N₂
Structural Geometry	3-membered ring (C₂v symmetry)	Linear diazo group (Cs symmetry)
Thermodynamic Profile	High relative energy, kinetically trapped	Lower relative energy, no kinetic barrier
Dissociation Barrier to :CF₂	High (Requires UV or >100 °C)	~0 kcal/mol (Barrierless)
Half-Life at STP	Stable gas (can be stored)	Non-viable / Spontaneous decomposition
Primary Synthetic Use	Reliable difluorocarbene precursor	None (Cannot be isolated)

Experimental Workflow: Generation and Trapping of :CF₂

Because difluorodiazomethane cannot be isolated[1], modern experimental protocols rely entirely on 3H-diazirine, 3,3-difluoro-. The following self-validating methodology details the in situ generation of difluorodiazirine and its subsequent photolysis to yield :CF₂, based on the authoritative standards established by3[3].

Step-by-Step Methodology:

• Precursor Preparation: Begin with 2,4-dinitrophenoxyfluorodiazirine as a bench-stable, handleable starting material.

• Halide Exchange (In Situ Generation): Dissolve the precursor in hexamethylphosphoramide (HMPA). Add lithium fluoride (LiF) and 15-crown-5 ether. The crown ether sequesters the lithium cation, dramatically enhancing the nucleophilicity of the fluoride ion. This drives a rapid halide exchange reaction to generate 3H-diazirine, 3,3-difluoro- in situ.

• Photolytic Cleavage: Subject the reaction matrix to laser flash photolysis (UV irradiation). The high-energy photons overcome the symmetry-forbidden kinetic barrier of the diazirine ring, cleanly extruding N₂ gas and generating singlet difluorocarbene (:CF₂).

• Substrate Trapping: Introduce an alkene substrate directly into the reaction matrix. The electrophilic :CF₂ undergoes a rapid, concerted [2+1] cycloaddition with the alkene double bond, yielding the desired gem-difluorocyclopropane derivative.

Fig 2. Experimental workflow for generating difluorocarbene via difluorodiazirine.

References

• Moss, R. A., Wang, L., & Krogh-Jespersen, K. (2009). A New Synthesis of Difluorodiazirine and the Absolute Reactivity of Difluorocarbene. Journal of the American Chemical Society, 131(6), 2128-2130. 3

• Boldyrev, A. I., Schleyer, P. v. R., Higgins, D., et al. (1992). Ab initio calculations of the potential energy surfaces of CH2N2, CHFN2, and CF2N2. Journal of Computational Chemistry / ResearchGate. 1

• Anharmonic Frequencies of CX2Y2 (X, Y = O, N, F, H, D) Isomers and Related Systems. (2011). The Journal of Physical Chemistry A. 2

• Lewars, E. G. Computational Chemistry: Introduction To The Theory And Applications Of Molecular And Quantum Mechanics. VDOC.PUB. 4

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• 4. vdoc.pub [vdoc.pub]

Benchmarking carbene generation efficiency of 3H-Diazirine, 3,3-difluoro-

Benchmarking Carbene Generation Efficiency: 3H-Diazirine, 3,3-difluoro- vs. Alternative Precursors

As drug development and materials science increasingly rely on fluorinated motifs to modulate lipophilicity and metabolic stability, the efficient installation of the gem-difluorocyclopropane group has become a critical synthetic objective. The core of this transformation relies on the controlled generation of singlet difluorocarbene (:CF 2​ ).

As a Senior Application Scientist, I frequently evaluate carbene precursors not just on yield, but on reaction kinetics, byproduct interference, and scalability. This guide objectively benchmarks the performance of 3H-Diazirine, 3,3-difluoro- (Difluorodiazirine, DFD) against industry-standard alternatives like the Ruppert-Prakash reagent (TMSCF 3​ ), TFDA, and HFPO.

Mechanistic Causality: The Physics of Difluorodiazirine (DFD)

To understand why DFD is utilized despite its handling challenges, we must examine its quantum mechanical behavior. In its ground electronic state (S 0​ ), DFD is highly stable due to its strong N=N bond and possesses virtually no dipole moment[1].

However, upon photolytic irradiation (UV/Visible), DFD undergoes a vertical excitation to its first singlet excited state (S 1​ ) or triplet state (T 1​ ). This excitation drastically alters the electron density, generating a significant dipole moment (>0.97 D) and triggering an incipient dissociation[1]. Unlike alkyl diazirines, which often isomerize into a relatively stable diazo intermediate that can cause off-target labeling, fluorinated diazirines rapidly and cleanly extrude nitrogen gas (N 2​ ) to yield singlet :CF 2​ [2].

Because N 2​ is the sole byproduct, DFD is the premier choice for Laser Flash Photolysis (LFP) and rigorous mechanistic studies where chemical byproducts (like salts or silyl ethers) would interfere with spectroscopic detection[3].

Quantitative Benchmarking of :CF 2​ Precursors

While DFD is unparalleled for clean photochemical generation, it is an explosive gas that must be handled in a diluted state[3]. For preparative-scale synthesis, chemical precursors like TMSCF 3​ or TFDA are often preferred. The table below summarizes the quantitative and qualitative performance metrics of these reagents.

Precursor	Activation Mode	Primary Byproduct(s)	Relative Efficiency	Safety Profile	Optimal Application
Difluorodiazirine (DFD)	Photolysis (hν) or Pyrolysis (>165 °C)	N 2​ (Gas)	High (Electron-rich alkenes)	High Risk (Explosive gas)	Mechanistic studies (LFP), clean photochemistry[3].
TMSCF 3​	Chemical (NaI/TBAT, 60 °C)	TMSF	Very High	Low Risk (Bench-stable liquid)	Preparative scale, broad substrate scope[4].
TFDA	Thermolysis (110 °C)	CO 2​ , SO 2​ , TMSF	High	Moderate (High gas evolution)	Base-sensitive substrates.
HFPO	Pyrolysis (>170 °C)	CF 3​ COF	Moderate	Moderate (Requires autoclave)	Industrial gas-phase reactions.

Workflow Visualization: Divergent Pathways to :CF 2​

The following diagram illustrates the distinct mechanistic pathways utilized by DFD, TMSCF 3​ , and TFDA to converge on the identical singlet difluorocarbene intermediate, followed by the stereospecific[2+1] cycloaddition with an alkene.

Mechanistic pathways of difluorocarbene generation from DFD, TMSCF3, and TFDA.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. By tracking specific NMR shifts and gas evolution, researchers can confirm the kinetics of carbene generation in real-time.

Protocol A: Photolytic Difluorocyclopropanation using DFD

Rationale: DFD must be handled as a dilute mixture to prevent explosive decomposition. Photolysis ensures room-temperature (or lower) generation of :CF 2​ , preventing the thermal degradation of sensitive substrates.

• Reaction Setup: In a specialized photochemical reactor equipped with a quartz vessel, dissolve the alkene substrate (1.0 equiv) in anhydrous THF.

• DFD Introduction: Introduce DFD gas (strictly diluted to <10% in an inert N 2​ or Argon matrix) into the reaction mixture at -78 °C. Caution: Never condense pure DFD.

• Irradiation: Irradiate the mixture using a medium-pressure mercury arc lamp for 2–4 hours.

• In-Situ Validation: Track the extrusion of N 2​ gas via a volumetric bubbler. Concurrently, take aliquots for 19 F NMR to monitor the disappearance of the DFD signal (approx. -65 ppm) and the emergence of the gem-difluorocyclopropane product (typically -130 to -150 ppm depending on the substrate).

• Workup: Purge the system thoroughly with N 2​ to expel unreacted DFD before solvent evaporation and chromatographic purification.

Protocol B: Chemical Generation using TMSCF 3​ (For Preparative Comparison)

Rationale: TMSCF 3​ is inert until activated by a Lewis base. The addition of NaI initiates an anionic chain reaction, releasing :CF 2​ and TMSF[4].

• Reaction Setup: In a heavy-walled sealed tube, combine the alkene (1.0 equiv), TMSCF 3​ (2.0 equiv), and NaI (0.2 equiv) in anhydrous THF.

• Thermal Activation: Seal the tube and heat to 60 °C for 4 hours.

• In-Situ Validation: Monitor the reaction via 19 F NMR. The self-validating marker for successful initiation is the consumption of TMSCF 3​ (-67.3 ppm) and the quantitative appearance of the TMSF byproduct (-157 ppm).

• Workup: Cool to room temperature, carefully vent any generated tetrafluoroethylene (TFE) byproduct, quench with water, and extract with dichloromethane.

Conclusion

While TMSCF 3​ remains the privileged reagent for scalable, bench-top gem-difluorocyclopropanation due to its safety profile and high efficiency[4], Difluorodiazirine (DFD) holds an irreplaceable niche in physical organic chemistry. Its ability to generate singlet :CF 2​ with zero chemical residue (only N 2​ gas) makes it the absolute gold standard for Laser Flash Photolysis, kinetic mapping, and complex mechanistic benchmarking[3].

References

• The preparation and properties of 1,1-difluorocyclopropane derivatives. Beilstein Journal of Organic Chemistry. Available at:[Link]

• Difluorodiazirine (CF2N2): a quantum mechanical study of the electron density and of the electrostatic potential in the ground and excited electronic states. Chemical Physics Letters (via ResearchGate). Available at:[Link]

• Labeling Preferences of Diazirines with Protein Biomolecules. ChemRxiv. Available at:[Link]

• A Journey of the Development of Privileged Difluorocarbene Reagents TMSCF2X (X = Br, F, Cl) for Organic Synthesis. Accounts of Chemical Research. Available at:[Link]

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• 3. BJOC - The preparation and properties of 1,1-difluorocyclopropane derivatives [beilstein-journals.org]
• 4. pubs.acs.org [pubs.acs.org]

Mass spectrometry fragmentation patterns of 3,3-difluorodiazirine

Title: Unveiling the Mass Spectrometry Fragmentation Patterns of 3,3-Difluorodiazirine: A Comparative Guide to Photoaffinity Labels

Introduction As a Senior Application Scientist specializing in chemical proteomics, I frequently guide drug development professionals through the labyrinth of target identification. Photoaffinity labeling (PAL) coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for mapping small molecule-protein interactomes. However, the choice of the photoreactive tag fundamentally dictates the success of the experiment. While 3-(trifluoromethyl)-3-phenyldiazirine (TPD) and alkyl diazirines have historically dominated the field, 3,3-difluorodiazirine (DFD) and its derivatives have emerged as powerful alternatives. This guide objectively compares the performance of DFD against traditional PAL tags, focusing on mechanistic causality, labeling bias, and its unique, highly diagnostic mass spectrometry fragmentation signatures[1].

Mechanistic Causality: The Chemistry of Target Insertion

To understand the analytical advantages of DFD in mass spectrometry, we must first examine the causality behind its chemical reactivity. Upon UV irradiation (typically 350–365 nm), diazirines eject nitrogen gas to form a reactive species, but the nature of this species varies drastically based on the adjacent substituents.

• Alkyl Diazirines: These tags often isomerize into a relatively long-lived diazo intermediate before forming a carbene. This diazo species acts as an electrophile, leading to "pseudo-PAL" where it preferentially reacts with protonated acidic residues (Glutamate, Aspartate) in a pH-dependent manner[2]. This introduces a significant labeling bias, skewing target identification.

• 3,3-Difluorodiazirine (DFD): The electron-withdrawing fluorine atoms stabilize the diazirine ring in the dark but facilitate rapid, direct conversion to a highly reactive singlet/triplet difluorocarbene (:CF2) upon photolysis[1]. This carbene undergoes nearly instantaneous, unbiased insertion into C-H, N-H, or O-H bonds, capturing the true interactome without the acidic residue bias seen in alkyl variants[2].

Caption: Photolysis pathways comparing the unbiased carbene insertion of DFD vs. biased alkyl diazirines.

Mass Spectrometry Fragmentation Patterns: The DFD Advantage

The most critical bottleneck in chemical proteomics is confidently assigning the crosslinked peptide from highly complex MS/MS spectra. The fragmentation pattern of the tag itself can either obscure or illuminate the data.

When utilizing traditional tags like TPD, the bulky trifluoromethylphenyl group often remains intact during Collision-Induced Dissociation (CID) or Higher-energy Collisional Dissociation (HCD), relying solely on peptide backbone fragmentation (b- and y-ions) for identification. Conversely, DFD-labeled peptides exhibit highly specific, diagnostic neutral losses.

As an Application Scientist, I leverage the expulsion of difluorocarbene (-50 Da) to pinpoint labeled peptides. Mechanistically, gas-phase dissociation of polyfluorinated adducts triggers an intramolecular F-atom "ring-walk" migration to a protonated site. This destabilizes the system, forcing the expulsion of a neutral :CF2 molecule[3]. A secondary diagnostic peak is the loss of hydrogen fluoride (HF, -20 Da). By setting up targeted MS3 scans triggered by these exact neutral losses, we can dramatically increase the signal-to-noise ratio for low-abundance target peptides, effectively filtering out the unlabelled proteomic background[3].

Caption: MS/MS fragmentation workflow highlighting the diagnostic -50 Da and -20 Da neutral losses of DFD.

Comparative Performance Data

To objectively evaluate DFD against alternatives, we must look at the quantitative and qualitative metrics that impact MS-based proteomics.

Feature	3,3-Difluorodiazirine (DFD)	Trifluoromethylphenyl Diazirine (TPD)	Alkyl Diazirine
Reactive Intermediate	Difluorocarbene (:CF2)	Triplet Carbene	Diazo Isomer / Carbene
Labeling Bias	Unbiased (C-H, N-H, O-H)	Slight hydrophobic preference	Highly biased to acidic residues (Glu/Asp)
Steric Bulk	Minimal (Compact, mimics native ligands)	High (Bulky phenyl ring alters binding)	Minimal
MS/MS Diagnostic Signatures	-50 Da (:CF2), -20 Da (HF)	-69 Da (CF3) or intact tag	No distinct halogen neutral loss
Aqueous Stability (Dark)	High	High	Moderate

Experimental Protocol: Self-Validating DFD Photolabeling and LC-MS/MS Workflow

Every robust analytical method must be a self-validating system. To ensure trustworthiness and eliminate false positives (such as non-covalent background binders), this protocol incorporates isotopic multiplexing and strict negative controls.

Step 1: Probe Incubation and Isotopic Multiplexing

• Causality: Relying on a single MS peak can lead to false assignments. By using a 1:1 mixture of "Light" (12C) and "Heavy" (13C) DFD probes, true crosslinked peptides will present as a distinct isotopic doublet in the MS1 scan, validating the peak before MS2 fragmentation.

• Action: Incubate the target protein lysate (1 mg/mL) with a 1:1 mixture of Light/Heavy DFD-probe (10 µM final concentration) in PBS (pH 7.4) for 30 minutes at 4°C.

• Self-Validation Control: Prepare a parallel "Dark Control" sample that will identically process through the workflow but will not be exposed to UV light.

Step 2: Photocrosslinking and Proteolysis

• Causality: DFD requires specific energy to eject N2 without degrading the protein backbone.

• Action: Irradiate the samples using a 350 nm UV LED array (10 mW/cm²) for 5 minutes on ice. Precipitate proteins using cold acetone to remove the unbound probe. Resuspend the pellet in 8M Urea, reduce with DTT, alkylate with iodoacetamide, and digest overnight with Trypsin at 37°C.

Step 3: LC-MS/MS Analysis and Data Validation

• Causality: Standard data-dependent acquisition (DDA) might miss the labeled peptide due to low stoichiometry. We utilize the unique DFD fragmentation to trigger deeper sequencing.

• Action: Analyze the digested peptides via nanoLC coupled to a high-resolution Orbitrap mass spectrometer. Configure the instrument method to monitor for the specific neutral loss of 50.00 Da (expulsion of :CF2) in the HCD MS2 spectra. If the -50 Da loss is detected, trigger an MS3 scan on that specific fragment to sequence the peptide backbone.

• Validation: Filter the final data to only include peptides that (a) appear as a Light/Heavy doublet in MS1, (b) exhibit the -50 Da neutral loss in MS2, and (c) are completely absent in the Dark Control.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Mass spectrometric study of the gas-phase difluorocarbene expulsion of polyfluorophenyl cations via F-atom migration - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: Thermal vs. Photochemical Decomposition of 3,3-Difluoro-3H-diazirine

As a Senior Application Scientist in synthetic methodology and process chemistry, optimizing the generation of reactive intermediates is critical to scalable drug development. 3,3-Difluoro-3H-diazirine (CF₂N₂, difluorodiazirine) is an energy-rich, highly strained heterocycle utilized extensively as a clean precursor for singlet difluorocarbene (:CF₂). The generation of :CF₂ is driven by the thermodynamically irreversible extrusion of nitrogen gas (N₂).

However, researchers must choose between thermal and photochemical activation based on the substrate's stability, the reaction phase, and the desired kinetic profile. This guide objectively compares both decomposition pathways, providing mechanistic insights, quantitative data, and self-validating experimental protocols to ensure scientific integrity in your workflows.

Mechanistic Causality & E-E-A-T Insights

Understanding why CF₂N₂ behaves differently under heat versus light is essential for controlling side reactions (such as carbene dimerization) and maximizing trapping efficiency.

Thermal Decomposition

The diazirine ring possesses significant ring strain. When subjected to thermal energy, the molecule undergoes a homogeneous, unimolecular, first-order decomposition[1]. The 2[2]. The causality of the high-temperature requirement (typically 120–170 °C) stems from the need to populate high-energy vibrational states that lead to the concerted cleavage of the two C–N bonds. This pathway is ideal for gas-phase kinetics or when reacting with highly volatile, thermally stable alkenes.

Photochemical Decomposition

CF₂N₂ exhibits a distinct n→π∗ electronic transition in the ultraviolet region ( λmax​≈300–360 nm). Irradiation with UV light promotes the molecule to an excited singlet state that rapidly dissociates into :CF₂ and N₂[3]. Because the energy is delivered via photons rather than bulk heat, 3[3]. This is particularly advantageous for the 4[4].

Visualizing the Decomposition Pathways

Mechanistic pathways for thermal and photochemical decomposition of 3,3-difluoro-3H-diazirine.

Quantitative Comparison

To objectively select the appropriate activation method, consult the performance metrics summarized below:

Parameter	Thermal Decomposition	Photochemical Decomposition
Activation Mode	Heat (Pyrolysis)	UV Light (hν)
Energy Requirement	Ea​≈32.2 kcal/mol	λ≈300–360 nm
Typical Temperature Range	120 °C to 170 °C	Cryogenic (15 K) to Ambient (25 °C)
Reaction Phase	Primarily Gas Phase	Solution, Gas Phase, or Cryogenic Matrix
Reaction Kinetics	First-order (pressure-dependent)	Rapid (dependent on photon flux)
Primary Byproduct	N₂ gas	N₂ gas
Primary Use Case	Gas-phase kinetics, bulk thermolysis	Matrix isolation, late-stage functionalization

Self-Validating Experimental Protocols

The following methodologies are designed as self-validating systems, ensuring that any deviation from expected mechanistic behavior is immediately detectable by the operator.

Protocol A: Thermal Generation of Difluorocarbene in the Gas Phase

Objective: Generate :CF₂ for gas-phase kinetic studies or trapping with gaseous alkenes.

• Preparation: Dilute CF₂N₂ in an inert carrier gas (e.g., N₂ or Argon) to a total pressure of 100–200 Torr. Causality: Dilution is strictly required to act as a thermal sink, preventing uncontrolled, explosive chain-reaction decomposition.

• Heating: Introduce the gas mixture into a static, passivated stainless-steel or quartz pyrolysis reactor pre-heated to 150 °C.

• Monitoring: Monitor the absolute pressure of the closed system continuously using a high-precision capacitance manometer.

• Self-Validation Mechanism: The system validates itself through real-time pressure stoichiometry. Because the decomposition yields one mole of N₂ gas per mole of CF₂N₂ consumed, the absolute pressure will asymptotically approach Pfinal​=Pinitial​+PCF2N2​ . A deviation from this expected pressure delta indicates undesired side reactions (e.g., polymerization of :CF₂ into polytetrafluoroethylene derivatives). The rate constant should closely follow k=1013.1exp(−32200/RT) s−1 [1].

Protocol B: Photochemical Generation of Difluorocarbene in Solution

Objective: Perform 5[5] or alcohols for pharmaceutical development.

• Preparation: Dissolve the target substrate in an inert, UV-transparent solvent (e.g., acetonitrile or dichloromethane) in a quartz photoreactor.

• Reagent Introduction: Slowly bubble CF₂N₂ gas into the solution at 0 °C to 25 °C. Caution: Handle CF₂N₂ behind a blast shield.

• Irradiation: Irradiate the mixture using a medium-pressure mercury lamp or a targeted 350 nm LED array. Causality: 350 nm specifically targets the n→π∗ transition of the diazirine without exciting the aromatic rings of most pharmaceutical substrates, preventing off-target substrate degradation.

• Self-Validation Mechanism: The protocol utilizes ¹⁹F NMR as an internal validation tool. Aliquots are taken at regular intervals. The disappearance of the characteristic CF₂N₂ fluorine resonance and the emergence of a distinct doublet (typically between -80 and -85 ppm, 2JH−F​≈70−75 Hz) confirms successful O-difluoromethylation. The absence of complex multiplet signals confirms that the carbene was successfully trapped by the substrate rather than undergoing undesired radical dimerization.

References

• Neuvar, E. W., & Mitsch, R. A. "Difluorodiazirine. VIII. Kinetics of the thermal decomposition of difluorodiazirine." The Journal of Physical Chemistry (ACS). 2

• Zhang, W. et al. "Late-stage difluoromethylation: concepts, developments and perspective." Chemical Society Reviews (RSC Publishing). 4

• Herr, K. C. et al. "A Rapid-Scan Infrared Spectrometer; Flash Photolytic Detection of Chloroformic Acid and of CF2." Optica Publishing Group. 3

• "Recent trends in direct O-mono-/di-/tri-fluoromethylation of carboxylic acids." Chemical Review and Letters. 5

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• 3. OPG [opg.optica.org]
• 4. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]
• 5. chemrevlett.com [chemrevlett.com]

Kinetic Divergence in Photoaffinity Labeling: A Comparative Analysis of 3,3-Difluorodiazirine and Alternative Scaffolds

As target identification and interactome mapping grow more sophisticated, photoaffinity labeling (PAL) remains a cornerstone of chemical biology. Diazirines are widely considered the premier photoreactive groups due to their minimal steric footprint and favorable activation wavelengths. However, treating all diazirines as kinetically equivalent is a critical error. The exact reaction kinetics, intermediate partitioning (carbene vs. diazoalkane), and off-target profiles vary drastically depending on the substituents attached to the diazirine ring.

This guide provides an in-depth, objective comparison of 3,3-difluorodiazirine (DFD), 3-(trifluoromethyl)-3-phenyldiazirine (TPD), and aliphatic dialkyldiazirines. By understanding the structural causality behind these kinetic differences, researchers can design highly specific, self-validating interactome assays.

Structural Causality: How Substituents Dictate Photokinetics

The photolysis of diazirines extrudes nitrogen gas (N₂) to yield a highly reactive carbene. However, this is not a singular, guaranteed pathway. The excited state can also isomerize into a diazo species, which reacts via much slower, nucleophilic pathways. The substituents on the diazirine carbon dictate this bifurcation.

3,3-Difluorodiazirine (DFD)

DFD is a specialized precursor designed to generate the difluorocarbene radical (:CF₂). The strong electron-withdrawing nature of the fluorine atoms fundamentally alters the molecule's electronic distribution. In its ground electronic state (S₀), DFD possesses no dipole moment. However, upon vertical excitation to its first singlet excited state (S₁) at 3.99 eV, it develops a significant dipole moment (~0.97 D) driven by atomic polarization and inter-atomic charge transfer 1. This unique electronic reorganization facilitates an ultra-fast maximal average lifetime of ~30 ps in the S₁ state before N₂ extrusion occurs 1.

Aryl Trifluoromethyl Diazirines (TPD)

The addition of an aryl ring and a trifluoromethyl group stabilizes the resulting carbene and shifts the activation wavelength to the biologically friendly 350–365 nm range. While TPDs exhibit excellent intermolecular cross-linking kinetics, they still partition into diazoalkane intermediates, whose extended stability can reduce overall instantaneous cross-linking efficiency [[2]]().

Dialkyldiazirines (Linear vs. Spirocyclic)

Favored for their "minimalist" size, linear aliphatic probes suffer from complex kinetics. Upon irradiation, they partition heavily into linear diazo intermediates. These diazo isomers possess extended half-lives and react via nucleophilic attack, preferentially labeling acidic amino acids (e.g., glutamic acid) in a highly pH-dependent manner [[3]](). Furthermore, because linear dialkylcarbenes possess adjacent hydrogen atoms, they are highly susceptible to intramolecular 1,2-hydrogen migrations. This nonproductive pathway forms alkenes, drastically reducing the effective concentration of the carbene 3. Conversely, spirocyclic diazirines (e.g., cyclobutanediazirines) restrict the geometry required for 1,2-H shifts, forcing the intermediate to react via a 'true' bimolecular carbene mechanism with minimal diazo formation 4.

Caption: Photochemical pathways of diazirines showing kinetic divergence between carbene and diazo species.

Quantitative Kinetic Comparison

To objectively select a diazirine, researchers must weigh the kinetic half-lives of the intermediates against their propensity for off-target reactions.

Diazirine Scaffold	Reactive Intermediates	Activation Wavelength	Cross-linking Kinetics	Competing Pathways
3,3-Difluorodiazirine (DFD)	Difluorocarbene (:CF₂)	Deep UV / Pyrolytic	Ultra-fast (~30 ps S₁ lifetime)	Minimal diazo formation
Aryl Trifluoromethyl (TPD)	Aryl CF₃ Carbene, Diazo	350–365 nm	Fast (Carbene) / Slow (Diazo)	Diazo labeling, water quenching
Linear Dialkyldiazirine	Dialkylcarbene, Diazo	~365 nm	Moderate (High diazo ratio)	1,2-H shift (alkene formation)
Spirocyclic Diazirine	Cyclobutylidene	365 nm	Fast (True carbene mechanism)	Minimal diazo, highly reactive

Experimental Protocols: Self-Validating Kinetic Assays

To accurately determine whether a diazirine probe is cross-linking via a rapid carbene insertion or a slow diazo pathway, the experimental protocol must be a self-validating system. This requires incorporating internal controls that exploit the mechanistic differences (e.g., pH dependence) of the intermediates.

Protocol: Time-Resolved, pH-Modulated Photocrosslinking Assay

Causality behind the design: Because diazo intermediates react preferentially with protonated carboxylic acids, altering the buffer pH allows researchers to isolate the carbene-driven kinetics from the diazo-driven kinetics 3.

Step 1: Sample Preparation & Competition Controls

• Prepare the target protein (1 µM) in two distinct buffers: Buffer A (pH 5.5) and Buffer B (pH 8.0). Rationale: Lower pH accelerates diazo-mediated labeling of acidic residues, while true carbene insertion remains pH-independent3.

• Add the diazirine-alkyne probe (10 µM) to the protein solutions.

• Validation Control: Prepare parallel samples containing a 100-fold excess of a non-photoreactive competitor ligand to validate specific binding site occupancy.

Step 2: Time-Course UV Irradiation

• Irradiate samples using a 365 nm LED array (for TPD/Dialkyl) or appropriate deep-UV source (for DFD) on ice to minimize thermal degradation.

• Collect aliquots at 0, 10, 30, 60, and 120 seconds. Rationale: Carbene insertion occurs in sub-nanosecond timeframes, whereas diazo labeling can continue for minutes post-irradiation5.

Step 3: Bioorthogonal Quenching and Capture

• Immediately quench the reaction by adding a nucleophilic scavenger (e.g., Acetic Acid) to trap unreacted diazo species, preventing post-irradiation background labeling 3.

• Perform Cu(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) using Azide-Fluor 488 to attach a fluorescent reporter to the cross-linked adducts.

Step 4: Analysis & Kinetic Plotting

• Separate proteins via SDS-PAGE and quantify fluorescence using in-gel imaging.

• Plot fluorescence intensity vs. irradiation time. Interpretation: A pH-independent, rapid plateau indicates pure carbene kinetics, whereas a pH-dependent, slow-rising curve indicates diazo intermediate contamination.

Caption: Self-validating workflow for evaluating diazirine kinetics and isolating carbene-driven labeling.

Conclusion

While 3,3-difluorodiazirine (DFD) provides unique access to difluorocarbenes with distinct excited-state dipole dynamics and ultra-fast kinetics 1, its application in live biological systems is often superseded by TPDs and dialkyldiazirines due to superior wavelength compatibility. However, researchers utilizing dialkyldiazirines must account for the dual-pathway kinetics (carbene vs. diazo). By implementing rigorous pH controls and time-course validations, scientists can bypass the pitfalls of diazo-mediated off-target labeling and ensure accurate, high-fidelity interactome mapping 3, 5.

References

• Difluorodiazirine (CF2N2): a quantum mechanical study of the electron density and of the electrostatic potential in the ground and excited electronic states ResearchGate URL: [Link]

• Mechanistic differences between linear vs. spirocyclic dialkyldiazirine probes for photoaffinity labeling Chemical Science (RSC Publishing) URL:[Link]

• Design and Evaluation of a Cyclobutane Diazirine Alkyne Tag for Photoaffinity Labeling in Cells Journal of the American Chemical Society URL:[Link]

• Probing the Mechanism of Photoaffinity Labeling by Dialkyldiazirines through Bioorthogonal Capture of Diazoalkanes National Institutes of Health (PMC) URL:[Link]

• Valence Isomerization Between Diazo Compounds and Diazirines ResearchGate URL:[Link]

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• 4. Mechanistic differences between linear vs. spirocyclic dialkyldiazirine probes for photoaffinity labeling - Chemical Science (RSC Publishing) DOI:10.1039/D4SC04238G [pubs.rsc.org]
• 5. Probing the Mechanism of Photoaffinity Labeling by Dialkyldiazirines through Bioorthogonal Capture of Diazoalkanes - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of 3H-Diazirine, 3,3-difluoro-

From the Desk of a Senior Application Scientist

GUIDE PREFACE: CRITICAL SAFETY WARNING This document provides guidance on the proper laboratory-scale disposal of 3H-Diazirine, 3,3-difluoro-. This compound is a high-energy molecule and must be handled with extreme caution. As a diazirine, it is a precursor to a highly reactive carbene and is liable to decompose energetically with the liberation of nitrogen gas. The presence of two fluorine atoms on the diazirine ring influences its stability and reactivity. Procedures outlined herein are intended for trained chemical researchers and professionals. A thorough, site-specific risk assessment must be completed before any procedure is initiated. Never dispose of this compound neat or without a deactivation step.

Section 1: Understanding the Hazard Profile of 3,3-Difluorodiazirine

3H-Diazirine, 3,3-difluoro-, also known as difluorodiazirine, possesses significant potential hazards stemming from its unique chemical structure. Understanding these risks is paramount to its safe handling and disposal.

• Strained Ring System: The three-membered ring containing a nitrogen-nitrogen double bond is highly strained. This inherent strain energy contributes to the molecule's thermal and photochemical lability.

• Precursor to Difluorocarbene: Upon decomposition, either by heat or UV light (typically ~350 nm), the diazirine ring collapses, releasing dinitrogen (N₂) gas and generating the highly reactive intermediate, difluorocarbene (:CF₂)[1][2]. Uncontrolled generation of this carbene in a concentrated form is extremely hazardous.

• Energetic Decomposition: The decomposition is a highly exothermic process. Rapid, uncontrolled decomposition can lead to a rapid pressure increase within a sealed container, posing an explosion risk. While specific stability data for 3,3-difluorodiazirine is not widely published, related diazirines are known to be sensitive to heat and potentially shock[3][4][5].

• Fluorinated Byproducts: The ultimate fate of the difluorocarbene intermediate depends on the surrounding chemical environment. Reactions with water or other protic solvents can potentially generate hazardous and corrosive byproducts, including hydrogen fluoride (HF) in subsequent steps.

The overall disposal strategy is therefore not merely discarding the material, but ensuring its controlled chemical deactivation into a more stable, less energetic form prior to entering the formal hazardous waste stream.

Section 2: The Core Principle of Deactivation: Controlled Nucleophilic Quenching

The most effective method for neutralizing the hazard of 3,3-difluorodiazirine is to provide a chemical pathway that allows for its controlled decomposition, bypassing the accumulation of the free carbene. Diazirines are susceptible to nucleophilic attack, which can facilitate a controlled ring-opening and deactivation cascade[6].

Our recommended approach is the use of a nucleophilic solvent or a dissolved nucleophile in a dilute solution. This method provides a vast excess of a trapping agent that can immediately react with the diazirine or the carbene it forms, ensuring a controlled reaction rate and preventing a dangerous buildup of energy or reactive intermediates. Carbenes generated from diazirines are known to be rapidly quenched by reaction with water or other nucleophiles, which is a key advantage for controlled disposal[7].

Figure 1. Decision workflow for the safe quenching and disposal of 3,3-difluorodiazirine waste.

Section 3: Operational Protocol: Chemical Quenching

This protocol is designed for research-scale quantities (typically <1 g) of 3,3-difluorodiazirine, either as a residue in a flask or as a dilute solution.

Required Equipment and Personal Protective Equipment (PPE)

• Certified Chemical Fume Hood: All operations must be performed inside a functioning fume hood.

• Blast Shield: A portable blast shield should be placed between the operator and the reaction vessel.

• Personal Protective Equipment (PPE):

  • Flame-resistant lab coat.

  • Chemical splash goggles and a full-face shield.

  • Appropriate chemical-resistant gloves (e.g., nitrile, with consideration for the solvent used).

• Glassware: Standard laboratory glassware (round-bottom flask, stir bar, dropping funnel). Ensure glassware is free of cracks or defects.

• Stir Plate.

• Designated Halogenated Waste Container.

Quenching Reagents

Two primary options are recommended based on common laboratory practice for reactive species.

• Option A (Preferred): Protic Solvent Quench: Isopropanol or ethanol. These solvents are effective carbene traps and can also act as nucleophiles.

• Option B: Amine Quench: A dilute solution of a secondary amine, such as diethylamine or morpholine (~5-10% v/v), in an inert solvent like Tetrahydrofuran (THF). Amines are excellent nucleophiles for reacting with diazirines and carbenes.

Step-by-Step Quenching Procedure

• Preparation:

  • Set up the reaction flask with a stir bar inside a fume hood, behind a blast shield.

  • Prepare the quenching solution. For every 1 volume of diazirine solution to be quenched, prepare at least 20 volumes of the quenching reagent (e.g., for 5 mL of diazirine waste, use at least 100 mL of isopropanol). This ensures the reaction remains dilute and the temperature is controlled.

• Addition:

  • Begin stirring the quenching solution at a moderate speed.

  • Using a dropping funnel or a pipette, add the 3,3-difluorodiazirine waste solution slowly and dropwise to the vigorously stirring quenching solution. NEVER add the quenching solution to the concentrated diazirine waste. This "reverse addition" ensures the diazirine is always the limiting reagent in a large excess of the quencher.

• Reaction & Monitoring:

  • Observe the reaction mixture closely. A gentle evolution of nitrogen gas (bubbling) is expected. The rate of addition should be controlled to maintain a steady, non-violent rate of gas evolution.

  • If the reaction becomes too vigorous or the temperature increases significantly, stop the addition immediately.

  • After the addition is complete, allow the mixture to stir at room temperature for a minimum of 4 hours (or overnight) to ensure the reaction has gone to completion.

• Completion Check:

  • The cessation of gas evolution is the primary indicator that the diazirine has been fully decomposed.

Figure 2. Conceptual diagram of the safe deactivation pathway versus the uncontrolled hazardous decomposition.

Section 4: Post-Quenching Waste Management

Even after deactivation, the resulting solution is considered hazardous chemical waste and must be disposed of correctly.

• Segregation: The quenched solution contains fluorinated organic compounds and the quenching solvent. It must be collected in a designated halogenated organic waste container. Do not mix it with non-halogenated waste streams[8].

• Labeling: The waste container must be clearly and accurately labeled in accordance with institutional and regulatory standards (e.g., OSHA, EPA)[9][10]. The label must list all components, including the original diazirine (as "quenched 3,3-difluorodiazirine"), the solvent, and the quenching agent.

• Storage and Disposal: Store the sealed waste container in a designated satellite accumulation area until it is collected by your institution's Environmental Health and Safety (EHS) department for final disposal, which may involve high-temperature incineration at a permitted facility[11][12]. Never dispose of this waste down the drain[13].

Parameter	Guideline	Rationale
Scale	< 1 g active compound	To ensure manageable energy release and thermal control.
Dilution Factor	> 20:1 (Quencher:Waste)	Prevents concentration buildup; provides a thermal sink.
Addition Rate	Slow, dropwise	To control the rate of exothermic decomposition and gas evolution.
Temperature	Ambient Room Temperature	Avoids adding thermal energy that could accelerate decomposition.
Stir Time	Minimum 4 hours post-addition	Ensures the reaction proceeds to completion.
Waste Stream	Halogenated Organic Waste	Due to the presence of C-F bonds in the final products.

Section 5: Emergency Response

• Spill: In the event of a small spill of a dilute solution within the fume hood, absorb the material with a non-reactive absorbent (e.g., vermiculite). Treat the contaminated absorbent as hazardous waste. For larger spills, evacuate the area and contact your institution's EHS emergency line.

• Runaway Reaction: If the quenching reaction begins to proceed too quickly (violent gas evolution, rapid temperature rise), immediately cease addition. If necessary, close the fume hood sash completely and evacuate the immediate area. Alert others and contact the EHS emergency line.

By adhering to this structured, chemically-informed protocol, researchers can effectively mitigate the risks associated with 3H-Diazirine, 3,3-difluoro- and ensure its safe and responsible disposal.

References

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• Houghtaling, J., & Distefano, M. D. (2011). "Target Identification by Diazirine Photo-Cross-linking and Click Chemistry." Current Protocols in Chemical Biology. [Link]

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Personal protective equipment for handling 3H-Diazirine, 3,3-difluoro-

As a Senior Application Scientist specializing in highly reactive intermediates, I frequently consult on the deployment of diazirines in drug discovery and materials science. 3,3-Difluoro-3H-diazirine (CAS 693-85-6) is an unparalleled precursor for generating difluorocarbene (:CF2), a critical moiety in modern medicinal chemistry [2]. However, its utility is inextricably linked to its severe hazard profile: it is a volatile, thermodynamically unstable compound capable of explosive decomposition [1].

This guide provides a self-validating, field-proven operational framework for handling difluorodiazirine. By understanding the mechanistic causality behind its reactivity, researchers can implement foolproof safety systems rather than blindly following checklists.

Mechanistic Causality of Hazards

The danger of 3,3-difluoro-3H-diazirine stems from its molecular architecture. The three-membered diazirine ring is highly strained. Upon exposure to thermal energy, UV irradiation, or even mechanical shock (such as during gas-liquid chromatography), the ring undergoes rapid cleavage[1]. This reaction is both enthalpically and entropically driven by the extrusion of nitrogen gas (N2).

When handled neat (undiluted), the rapid generation of N2 gas and localized heat leads to auto-accelerating detonation. Furthermore, exposure to oxygen during combustion or decomposition can generate highly toxic carbonyl difluoride (CF2O) and hydrogen fluoride (HF) gases [3].

Mechanistic pathway of difluorodiazirine decomposition and carbene generation.

Physicochemical & Hazard Metrics

To design a safe experiment, you must first respect the quantitative limits of your reagents.

Parameter	Value	Operational Implication (Causality)
Molecular Weight	78.02 g/mol	Highly volatile; easily vaporizes if the carrier solvent evaporates.
Boiling Point	~ -91 °C (Neat)	Never handle neat. Must be stored and reacted in a high-boiling solvent (e.g., pentane or ether).
Photolytic Wavelength	300 – 350 nm	Requires amber glass or foil-wrapped flasks during storage to prevent auto-degradation.
Storage Temperature	-20 °C to -80 °C	Thermal degradation accelerates at room temperature; requires explosion-proof freezers.
Combustion Byproducts	HF, CF2O, NOx	Extremely toxic. Mandates high-velocity local exhaust ventilation and SCBA for spills.

Mandatory Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for diazirine chemistry [4]. The following matrix outlines the required gear and the specific rationale behind each choice.

Protective Gear	Specification	Causality / Rationale
Eye & Face	ANSI Z87.1+ Goggles AND Polycarbonate Face Shield	Protects against high-velocity glass shrapnel in the event of a sealed-vessel overpressurization.
Hands	Double-gloved: Heavy-duty Neoprene (outer) over Nitrile (inner)	Prevents frostbite from cold solvents and provides a robust barrier against chemical permeation.
Body	Flame-Resistant (FR) Lab Coat AND Kevlar/Leather Blast Apron	Mitigates blunt force impact from flying debris and protects against flash fires.
Respiratory	Handled strictly inside a certified fume hood.	Prevents inhalation of toxic CF2N2 vapor and lethal combustion byproducts.

Self-Validating Experimental Workflow

A protocol is only as good as its built-in checks. The following step-by-step methodology incorporates visual and physical validations to ensure safety at every stage of the reaction.

Step 1: Storage and Retrieval

• Action : Transfer the difluorodiazirine solution (in pentane or ether) from the -80 °C freezer to the fume hood using a secondary shatterproof container.

• Causality : Keeping the compound cold and dilute prevents auto-accelerating decomposition.

• Validation : Condensation forming on the outside of the transfer vessel confirms the maintenance of the necessary low-temperature environment.

Step 2: Workspace Setup Behind a Blast Shield

• Action : Assemble the photochemical reactor or round-bottom flask behind a heavy polycarbonate blast shield. Purge the system with inert Argon gas for 15 minutes.

• Causality : Difluorodiazirine releases N2 gas upon activation. An inert atmosphere prevents side reactions with ambient O2, which can form toxic carbonyl difluoride.

• Validation : Observe steady, continuous bubbling in the oil bubbler attached to the Schlenk line exhaust. This confirms a positive inert atmosphere and a leak-free system.

Step 3: Photochemical Activation

• Action : Irradiate the solution using a UV light source (300–350 nm) while maintaining an open vent needle connected to an exhaust bubbler.

• Causality : UV light cleaves the diazirine ring, generating the desired singlet difluorocarbene (:CF2) and N2 gas. The vent prevents catastrophic pressure buildup.

• Validation : The continuous evolution of gas bubbles in the exhaust bubbler during irradiation serves as a real-time kinetic indicator. If bubbling stops prematurely, the light source may be failing or the reagent is depleted.

Step 4: Active Quenching

• Action : Once the reaction is complete, add an excess of a sacrificial alkene (e.g., tetramethylethylene) to scavenge any remaining :CF2 or unreacted diazirine. Stir for 30 minutes at 0 °C.

• Causality : Unreacted diazirine poses a severe explosion hazard during subsequent concentration (e.g., rotary evaporation) or waste disposal.

• Validation : The complete cessation of gas evolution upon the addition of the quencher, followed by a negative result on a TLC plate for the starting material, validates that the system is deactivated.

Logical workflow for the safe handling and reaction of difluorodiazirine.

Emergency Response & Disposal Plan

Even with rigorous controls, emergency preparedness is non-negotiable.

• Spill Response : If a spill occurs outside the fume hood, evacuate the laboratory immediately. Do not attempt to clean up neat difluorodiazirine. If the spill is a dilute solution, personnel wearing a Self-Contained Breathing Apparatus (SCBA) and full PPE may absorb the liquid with inert materials (e.g., vermiculite) and place it in a vented, explosion-proof container.

• Waste Disposal : Never dispose of unquenched diazirine. Ensure the quenching validation step (Step 4) is fully satisfied. Once deactivated, the resulting organic solution must be collected as hazardous halogenated waste and clearly labeled for the environmental health and safety (EHS) department.

References

• Bretherick, L. Bretherick's Handbook of Reactive Chemical Hazards. Elsevier. 1

• Moss, R. A., et al. (2009). "A New Synthesis of Difluorodiazirine and the Absolute Reactivity of Difluorocarbene." Journal of the American Chemical Society.2

• Laboratory Chemical Safety Summaries | LCSSs. EPFL. 3

• SAFETY DATA SHEET - NHS-Diazirine. TCI Chemicals.

Sources

• 1. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 2. pubs.acs.org [pubs.acs.org]
• 3. epfl.ch [epfl.ch]